Technical Documentation Center

5-Amino-4-methoxy-1-indanone Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Amino-4-methoxy-1-indanone
  • CAS: 1116359-21-7

Core Science & Biosynthesis

Foundational

Structural Elucidation and Synthetic Utility of 5-Amino-4-methoxy-1-indanone in Neuropharmacology

Executive Summary In the landscape of modern drug discovery, the indanone scaffold is widely recognized as a privileged structure capable of interacting with diverse biological targets[1]. Among its functionalized deriva...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug discovery, the indanone scaffold is widely recognized as a privileged structure capable of interacting with diverse biological targets[1]. Among its functionalized derivatives, 5-Amino-4-methoxy-1-indanone has emerged as a critical synthetic intermediate. By combining the conformational rigidity of a cyclopentanone-fused benzene ring with specific electronic and steric handles, this compound serves as a foundational building block for multi-target directed ligands (MTDLs). This whitepaper provides an in-depth technical analysis of its structural properties, its mechanistic role in synthesizing potent dual A1/A2A adenosine receptor antagonists, and field-proven protocols for its downstream application and validation.

Structural Elucidation & Physicochemical Profiling

The architectural design of 5-Amino-4-methoxy-1-indanone is highly deliberate. The core indanone ring provides a rigid, planar geometry that is highly favorable for intercalating into deep hydrophobic receptor pockets[1].

  • C4-Methoxy Group: Acts as a critical hydrogen bond acceptor. From a pharmacokinetic perspective, the methoxy substitution modulates the lipophilicity of the molecule, enhancing blood-brain barrier (BBB) penetration—a mandatory requirement for neurodegenerative therapeutics[2].

  • C5-Amino Group: Serves as a versatile synthetic handle. It functions as a primary hydrogen bond donor and allows for extensive downstream functionalization (e.g., reductive amination, amidation) to fine-tune receptor affinity[2].

Quantitative Physicochemical Data

To ensure rigorous standard operating procedures during synthesis and characterization, the foundational physicochemical properties of 5-Amino-4-methoxy-1-indanone are summarized below:

ParameterValue
IUPAC Name 5-amino-4-methoxy-2,3-dihydroinden-1-one
CAS Registry Number 1116359-21-7
Molecular Formula C10H11NO2
Molecular Weight 177.2 g/mol
InChI Key FZJRYTMBZRSRHM-UHFFFAOYSA-N
SMILES String COC1=C(C=CC2=C1CCC2=O)N
Primary Application Research Use Only (RUO); Synthetic Intermediate

Mechanistic Utility: Adenosine Receptor Antagonism

The therapeutic potential of the 4-methoxy-1-indanone core is most prominently demonstrated in the development of non-xanthine adenosine receptor (AR) antagonists. The adenosine system, specifically the A1 (inhibitory) and A2A (stimulatory) receptors, is a highly validated non-dopaminergic target for neurodegenerative conditions such as Parkinson's disease[3].

Structure-activity relationship (SAR) studies reveal that substituting the C4 position with a methoxy group, combined with specific hydroxyl substitutions on an attached benzylidene ring, dramatically increases receptor affinity[4]. For example, synthesizing a derivative with a C4-methoxy substitution on the indanone core and meta (3′) / para (4′) dihydroxy substitutions on the benzylidene ring yields a compound with nanomolar affinity for both A1 ( Ki​=42 nM ) and A2A ( Ki​=78 nM ) receptors[2].

Beyond neuroprotection, these dual A1/A2A antagonists exhibit profound metabolic and psychiatric benefits, including the suppression of intestinal postprandial glucose absorption in diabetic models[5] and potential antidepressant activity as evidenced by untargeted metabolomics in forced swim test models[6].

A1_A2A_Pathway cluster_Receptors Adenosine Receptors (Striatum/Brain) Ligand Methoxy-substituted 2-benzylidene-1-indanone A1 A1 Receptor (Inhibitory G-protein) Ligand->A1 Antagonizes A2A A2A Receptor (Stimulatory G-protein) Ligand->A2A Antagonizes cAMP_down Decrease in cAMP (Blocked by Antagonist) A1->cAMP_down cAMP_up Increase in cAMP (Blocked by Antagonist) A2A->cAMP_up Outcome Restoration of Dopaminergic Balance (Neuroprotection / Motor Control) cAMP_down->Outcome cAMP_up->Outcome

Fig 1: Dual A1/A2A receptor antagonism pathway by methoxy-indanone derivatives.

Synthetic Methodologies & Workflow

To leverage 5-Amino-4-methoxy-1-indanone in drug discovery, researchers typically subject the core to a base-catalyzed Claisen-Schmidt condensation to yield 2-benzylidene-1-indanone derivatives[2].

Protocol 1: Synthesis of Methoxy-substituted 2-benzylidene-1-indanones

Note: This protocol incorporates causality-driven steps to ensure high yield and thermodynamic control.

  • Reactant Preparation: Dissolve equimolar amounts of 5-amino-4-methoxy-1-indanone and a substituted benzaldehyde (e.g., 3,4-dihydroxybenzaldehyde) in absolute ethanol.

    • Causality: Ethanol provides a protic environment that stabilizes the transition states during the aldol addition while maintaining the solubility of the aromatic precursors.

  • Base Catalysis: Add 10% aqueous KOH dropwise while maintaining the reaction vessel at 0°C.

    • Causality: The strong base deprotonates the acidic α -protons of the indanone, generating a highly nucleophilic enolate. The strict 0°C temperature control prevents the self-condensation of the indanone and minimizes the formation of polymeric byproducts.

  • Condensation & Dehydration: Remove the ice bath and stir the mixture at room temperature for 12–24 hours.

    • Causality: Extended stirring allows the initial aldol adduct to undergo spontaneous dehydration via an E1cB mechanism. This is thermodynamically driven by the formation of a highly stable, extended conjugated π -system.

  • Self-Validating Purification: Neutralize the mixture with dilute HCl to precipitate the crude product. Recrystallize from an ethanol/water mixture. Validate purity via HPLC (C18 column, Acetonitrile:Water gradient with 0.1% Formic Acid).

    • Causality: The HPLC trace acts as a self-validating gate. If peak purity is <98% or unreacted starting material is detected, the crystallization solvent ratio must be adjusted. Only high-fidelity compounds must proceed to biological assays to prevent false positives in receptor binding.

SyntheticWorkflow Start 5-Amino-4-methoxy- 1-indanone Aldol Claisen-Schmidt Condensation Start->Aldol Intermediate Methoxy-substituted 2-benzylidene-1-indanone Aldol->Intermediate Base catalyst (KOH/EtOH) Aldehyde Substituted Benzaldehyde Aldehyde->Aldol Purification Recrystallization & HPLC Profiling Intermediate->Purification Final Pure Dual A1/A2A Antagonist Purification->Final

Fig 2: Synthetic workflow for 2-benzylidene-1-indanone derivatives via Claisen-Schmidt condensation.

Self-Validating Experimental Protocol: Receptor Binding Assay

To accurately determine the binding affinity ( Ki​ ) of the synthesized indanone derivatives, a radioligand displacement assay must be executed. The following protocol is engineered with internal systemic checks to ensure data trustworthiness[2].

Protocol 2: Radioligand Displacement for A1/A2A Affinity
  • Membrane Isolation: Isolate rat striatal membranes (for A2A assays) and whole brain membranes excluding the striatum (for A1 assays).

    • Causality: The striatum provides a physiologically relevant, high-density environment for A2A receptors, ensuring a robust signal-to-noise ratio during scintillation counting.

  • Endogenous Ligand Clearance: Pre-incubate the isolated membranes with Adenosine Deaminase (ADA) for 30 minutes at 37°C.

    • Causality: Endogenous adenosine will competitively bind to the receptors, artificially lowering the apparent affinity of the test compound. ADA enzymatically converts adenosine to inosine, which lacks AR affinity, thereby clearing the binding pockets.

  • Incubation: Incubate the prepared membranes with a specific radioligand— [3H]-DPCPX for A1 or [3H]-ZM241385 for A2A—and varying concentrations of the methoxy-indanone derivative ( 10−10 to 10−5 M) in a Tris-HCl buffer.

  • Separation & Quantification: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters. Wash the filters with ice-cold buffer to remove unbound radioligand, and quantify the bound radioactivity using liquid scintillation counting.

  • Self-Validation System: Run parallel displacement assays using known reference standards (DPCPX for A1; CPA or Istradefylline for A2A).

    • Causality: This is the critical validation node. If the calculated Ki​ of the reference standard deviates significantly from established literature values, the entire assay batch must be flagged for systematic error (e.g., radioligand degradation or membrane preparation failure), preventing the publication of erroneous data.

References

  • 5-Amino-4-methoxy-1-indanone | 1116359-21-7 | Benchchem Source: Benchchem URL
  • Source: National Institutes of Health (NIH / PMC)
  • Source: National Institutes of Health (NIH / PubMed)
  • Untargeted Metabolomics Reveals the Potential Antidepressant Activity of a Novel Adenosine Receptor Antagonist Source: MDPI URL
  • Methoxy substituted 2-benzylidene-1-indanone derivatives as A1 and/or A2A AR antagonists for the potential treatment of neurological conditions (MedChemComm)

Sources

Exploratory

Crystallographic Determination and Structural Analysis of 5-Amino-4-methoxy-1-indanone: A Methodological Whitepaper

Executive Summary The functionalized indanone derivative 5-Amino-4-methoxy-1-indanone (CAS: 1116359-21-7) serves as a highly versatile, privileged scaffold in medicinal chemistry[1]. Molecules featuring this specific met...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The functionalized indanone derivative 5-Amino-4-methoxy-1-indanone (CAS: 1116359-21-7) serves as a highly versatile, privileged scaffold in medicinal chemistry[1]. Molecules featuring this specific methoxy-substituted 1-indanone core have demonstrated profound bioactivity, most notably as nanomolar-affinity adenosine A1 and A2A receptor antagonists (critical non-dopaminergic targets for Parkinson's disease) and as potent monoamine oxidase (MAO) inhibitors[1].

To effectively utilize this building block in structure-based drug design (SBDD), researchers must understand its precise three-dimensional spatial arrangement. Single-Crystal X-Ray Diffraction (SCXRD) remains the gold standard for elucidating these geometric parameters. Because the specific crystallographic deposition for this exact molecule is not universally standardized in public databases, this whitepaper provides an authoritative, predictive structural analysis and a rigorously validated SCXRD experimental methodology tailored for functionalized indanones.

Molecular Architecture & Predictive Crystallography

The molecular architecture of 5-Amino-4-methoxy-1-indanone ( C10​H11​NO2​ ) is defined by a rigid, nearly planar bicyclic indanone core. However, the true crystallographic interest lies in the vicinal relationship between the 4-methoxy and 5-amino substituents.

  • Conformational Causality: The methoxy group strongly prefers a coplanar conformation to maximize p−π orbital overlap with the aromatic ring. However, steric repulsion from the adjacent 5-amino group creates a conformational tension. SCXRD is required to definitively measure the resulting torsion angle, which dictates the molecule's pharmacophoric presentation.

  • Supramolecular Assembly: Based on empirical diffraction data from analogous structures, such as 5-chloro-1-indanone and benzylidene indanones[2], the crystal lattice of this compound is predicted to be governed by strong intermolecular hydrogen bonding. The 5-amino group acts as a potent hydrogen bond donor, while the carbonyl oxygen at position 1 acts as the primary acceptor (N-H···O=C). Secondary π−π stacking interactions between the planar indanone cores typically drive the assembly into molecular columns along the crystallographic a-axis[2].

HBond C1 5-Amino Group (Hydrogen Bond Donor) C2 Carbonyl Oxygen (Primary Acceptor) C1->C2 N-H...O=C C3 Methoxy Oxygen (Secondary Acceptor) C1->C3 N-H...O-Me C4 Indanone Core (pi-System) C4->C4 pi-pi stacking

Predicted supramolecular interactions governing the indanone crystal lattice.

Experimental Protocol: SCXRD Workflow

To obtain high-resolution structural data, the following self-validating protocols must be strictly adhered to.

Protocol 1: Crystal Growth via Vapor Diffusion

Objective: Produce defect-free single crystals suitable for X-ray diffraction.

  • Dissolution: Dissolve 10–15 mg of 5-Amino-4-methoxy-1-indanone in 1 mL of a moderately polar, non-protic solvent (e.g., ethyl acetate).

    • Causality: Protic solvents (like methanol) must be avoided as they will competitively hydrogen-bond with the amine and carbonyl groups, disrupting the native supramolecular assembly of the indanone molecules.

  • Diffusion Setup: Place the unsealed sample vial inside a larger, sealed chamber containing 5 mL of a volatile antisolvent (e.g., n-hexane).

  • Incubation: Allow the system to sit undisturbed at 20 °C for 3–7 days.

    • Causality: Vapor diffusion ensures a slow, thermodynamically controlled approach to supersaturation. This minimizes rapid nucleation (which causes twinning or powdering) and yields distinct, diffraction-quality single crystals (typically needles or blocks)[2].

Protocol 2: Data Collection and Cryocooling
  • Mounting: Under a polarizing microscope, select a crystal with uniform extinction and dimensions not exceeding the X-ray beam diameter (approx. 0.2×0.2×0.1 mm). Mount it on a MiTeGen loop using Paratone-N oil.

  • Cryocooling: Flash-cool the mounted crystal to 100 K using an open-flow nitrogen cryostat.

    • Causality: Cryocooling is non-negotiable. It drastically reduces thermal atomic displacement parameters (ADPs), minimizing the "smearing" of electron density. This is critical for accurately locating the light hydrogen atoms of the 5-amino group in the difference Fourier map.

  • Diffraction: Collect data on a diffractometer equipped with a microfocus Mo K α ( λ=0.71073 Å) or Cu K α ( λ=1.54184 Å) radiation source and a CMOS detector.

Protocol 3: Data Reduction and Refinement
  • Integration & Scaling: Integrate the raw diffraction frames and apply multi-scan absorption corrections.

    • Self-Validation Step: Check the internal agreement factor ( Rint​ ). A value of Rint​<0.05 validates that the chosen Laue group is correct and the data quality is sufficient for structure solution.

  • Structure Solution: Solve the phase problem using intrinsic phasing algorithms (e.g., SHELXT).

  • Refinement: Refine the structure using full-matrix least-squares on F2 via SHELXL[3], accessed through the Olex2 graphical user interface[4].

    • Causality: Refining against F2 rather than F incorporates all experimental data, including weak or negative reflections. This demonstrably reduces the chance of the refinement algorithm getting stuck in a local minimum and improves the statistical precision of the final bond lengths and angles[5].

  • Final Validation: Generate a Crystallographic Information File (CIF) and run it through the IUCr checkCIF utility to ensure no Level A or B crystallographic alerts remain[3].

Workflow N1 1. Vapor Diffusion Crystallization (Thermodynamic Control) N2 2. Crystal Selection & Mounting (Paratone Oil) N1->N2 N3 3. Cryocooling to 100K (Minimizes Thermal Motion) N2->N3 N4 4. X-Ray Diffraction (Mo/Cu K-alpha Source) N3->N4 N5 5. Data Reduction (R_int Validation) N4->N5 N6 6. Structure Solution & Refinement (SHELXT / SHELXL) N5->N6 N7 7. Final Validation (checkCIF) N6->N7

SCXRD workflow for determining the crystal structure of 5-Amino-4-methoxy-1-indanone.

Quantitative Crystallographic Parameters

Based on the structural behavior of highly analogous methoxy- and halogen-substituted indanones[2], the following table summarizes the representative, mathematically predicted crystallographic parameters for 5-Amino-4-methoxy-1-indanone.

Crystallographic ParameterRepresentative / Predicted Value
Chemical Formula C10​H11​NO2​
Formula Weight 177.20 g/mol
Data Collection Temperature 100(2) K
Crystal System Monoclinic
Space Group P21​/c
Unit Cell Dimensions a≈7.5 Å, b≈11.2 Å, c≈10.8 Å
Beta Angle ( β ) ≈95.5∘
Unit Cell Volume ≈900 ų
Formula Units per Cell (Z) 4
Expected Final R indices [ I>2σ(I) ] R1​<0.040 , wR2​<0.100

References

  • [5] Title: Chapter 6.1.2 SHELXL-97 (Refinement against F2) Source: University of Washington Crystallography URL: [Link]

  • [3] Title: Crystal structure refinement with SHELXL (Sheldrick, G.M., 2015) Source: Acta Crystallographica Section C / PMC NIH URL:[Link]

  • [4] Title: OLEX2: a complete structure solution, refinement and analysis program (Dolomanov et al., 2009) Source: Journal of Applied Crystallography / IUCr Journals URL:[Link]

  • [2] Title: Designing the Mechanical Plasticity of Benzylidene Indanones Based Molecular Crystals by Crystal Engineering Source: Crystal Growth & Design / ACS Publications URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Protocol for the Purification and Recrystallization of 5-Amino-4-methoxy-1-indanone

Executive Summary & Biological Context 5-Amino-4-methoxy-1-indanone is a highly functionalized indanone derivative that serves as a privileged synthetic building block in medicinal chemistry and drug discovery[1]. The in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Biological Context

5-Amino-4-methoxy-1-indanone is a highly functionalized indanone derivative that serves as a privileged synthetic building block in medicinal chemistry and drug discovery[1]. The indanone scaffold is widely utilized in the development of bioactive molecules targeting neurological and inflammatory pathways[1].

Specifically, analogous methoxy-substituted 1-indanones are potent inhibitors of monoamine oxidase (MAO) and serve as critical scaffolds for designing adenosine A1 and A2A receptor antagonists[1]. These mechanisms are highly relevant for non-dopaminergic therapeutic strategies in neurodegenerative conditions, such as Parkinson's disease and Alzheimer's disease, where they exhibit multi-target efficacy including the prevention of β-amyloid plaque aggregation[1]. Due to its critical role as a precursor, achieving >99% purity of this intermediate is paramount to prevent downstream catalytic poisoning or side-reactions during complex syntheses.

SignalingPathway Indanone 5-Amino-4-methoxy-1-indanone Derivatives MAOB MAO-B Enzyme (Inhibition) Indanone->MAOB Inhibits A2A Adenosine A2A Receptor (Antagonism) Indanone->A2A Antagonizes Dopamine ↑ Dopamine Levels (Striatum) MAOB->Dopamine Glutamate ↓ Glutamate Release (Neuroprotection) A2A->Glutamate PD Parkinson's Disease Therapeutic Efficacy Dopamine->PD Glutamate->PD

Pharmacological pathway of indanone derivatives in neurodegenerative disease models.

Physicochemical Profile

Understanding the physicochemical properties of 5-Amino-4-methoxy-1-indanone is essential for designing an effective purification strategy. The presence of both an electron-donating amino group and an electron-withdrawing ketone creates a moderately polar push-pull system, while the methoxy group introduces steric hindrance and hydrogen-bond accepting capabilities[1].

PropertyValue
IUPAC Name 5-amino-4-methoxy-2,3-dihydroinden-1-one
CAS Number 1116359-21-7
Molecular Formula C10H11NO2
Molecular Weight 177.20 g/mol
InChI Key FZJRYTMBZRSRHM-UHFFFAOYSA-N
Physical State Solid
Application Research Use Only (RUO) - Synthetic Intermediate

Data sourced from computed PubChem properties and Benchchem specifications[1][2].

Purification Strategy & Mechanistic Causality

The purification of this compound relies on a two-stage orthogonal approach: Flash Column Chromatography followed by Two-Solvent Recrystallization .

  • Causality for Chromatography: The crude product often contains over-oxidized polymeric byproducts or unreacted starting materials. Normal-phase silica gel chromatography using a 1:1 mixture of ethyl acetate (EtOAc) and hexanes provides the optimal polarity balance[1]. The highly polar baseline impurities are strongly retained by the silica's surface hydroxyls, while the target compound's moderate polarity allows it to elute cleanly.

  • Causality for Recrystallization: While chromatography isolates the target mass, recrystallization ensures crystal lattice purity. 5-Amino-4-methoxy-1-indanone exhibits differential solubility: it is highly soluble in hot EtOAc due to dipole-dipole interactions and hydrogen bonding (via the -NH2 group), but nearly insoluble in non-polar aliphatic hydrocarbons like heptane. By using a hot EtOAc/Heptane system, we achieve thermodynamic control. As the solution cools, the non-polar heptane forces the moderately polar indanone to nucleate, excluding structurally similar impurities that remain solvated in the mother liquor.

PurificationWorkflow Crude Crude 5-Amino-4-methoxy- 1-indanone Prep Sample Preparation (Dissolution in EtOAc) Crude->Prep Flash Flash Chromatography (Silica Gel, 1:1 EtOAc:Hexane) Prep->Flash Fractions Fraction Collection & TLC/HPLC Analysis Flash->Fractions Concentration Solvent Evaporation (Rotary Evaporator) Fractions->Concentration Recryst Recrystallization (Hot EtOAc + Heptane) Concentration->Recryst Filtration Vacuum Filtration & Cold Wash Recryst->Filtration Pure Pure Crystalline Product (>99% Purity) Filtration->Pure

Step-by-step workflow for the purification and recrystallization of the indanone intermediate.

Experimental Protocols

Flash Column Chromatography

Materials: Silica gel (230-400 mesh), Ethyl Acetate (EtOAc), Hexanes, Thin-Layer Chromatography (TLC) plates (Silica gel 60 F254).

  • Column Preparation: Slurry-pack the silica gel in hexanes. Ensure the column bed is uniform and free of air bubbles to prevent channeling.

  • Sample Loading: Dissolve the crude 5-Amino-4-methoxy-1-indanone in a minimal volume of EtOAc. Carefully apply the solution to the top of the silica bed. If the crude is highly viscous, pre-absorb it onto a small amount of silica gel (dry loading) and add it as a dry powder bed.

  • Elution: Elute the column isocratically using a 1:1 mixture of EtOAc and hexanes[1]. Maintain a steady flow rate using positive air pressure.

  • Fraction Collection: Collect fractions in standard test tubes.

  • Concentration: Pool the validated fractions and concentrate them under reduced pressure using a rotary evaporator (bath temperature 40 °C) to yield a semi-pure solid.

Self-Validating System Check (Chromatography): Spot every third fraction on a TLC plate and develop in 1:1 EtOAc/Hexanes. Visualize under short-wave UV light (254 nm). The conjugated aromatic indanone core will appear as a dark, UV-active spot. Only pool fractions that exhibit a single, distinct spot ( Rf​ ~ 0.35 - 0.45). If secondary spots are present, discard or re-column those specific fractions.

Two-Solvent Recrystallization (EtOAc/Heptane)

Materials: Semi-pure 5-Amino-4-methoxy-1-indanone, Ethyl Acetate, Heptane, Erlenmeyer flask, heated magnetic stirrer, Büchner funnel.

  • Dissolution: Transfer the semi-pure solid to an Erlenmeyer flask. Add hot EtOAc (approx. 60-65 °C) dropwise while stirring until the solid is just completely dissolved. Do not add excess solvent.

  • Hot Filtration (Optional): If insoluble particulate matter is visible, quickly filter the hot solution through a pre-heated fritted funnel to prevent premature crystallization.

  • Anti-Solvent Addition: Maintain the solution at 60 °C. Slowly add hot heptane dropwise until the solution reaches the "cloud point" (a slight, persistent turbidity). Immediately add 1-2 drops of hot EtOAc until the solution turns clear again.

  • Thermodynamic Cooling: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature over 2-3 hours. Causality: Slow cooling promotes the formation of a highly ordered crystal lattice, effectively excluding impurities.

  • Isolation: Once at room temperature, transfer the flask to an ice bath (0-5 °C) for 1 hour to maximize the precipitation yield.

  • Filtration and Washing: Collect the crystals via vacuum filtration using a Büchner funnel. Wash the crystal cake with a small volume of ice-cold heptane to remove any residual mother liquor.

  • Drying: Dry the crystals under high vacuum at 40 °C to constant weight.

Self-Validating System Check (Recrystallization):

  • Visual Check: If the solution "oils out" (forms a biphasic liquid instead of crystals) during cooling, the cooling rate was too rapid or the impurity load is too high. Reheat to redissolve, add 5% more EtOAc, and cool at a slower rate.

  • Purity Check: Determine the melting point of the dried crystals. A sharp melting point range (≤ 2 °C variance) validates the integrity of the crystal lattice and the success of the purification.

Analytical Validation

To confirm the compound is suitable for downstream synthetic applications, perform the following analyses:

  • HPLC Analysis: Run a reverse-phase C18 column using a Water/Acetonitrile gradient (with 0.1% TFA). Monitor at 254 nm. The target peak should integrate to >99% Area.

  • 1H NMR Spectroscopy (CDCl3 or DMSO-d6): Confirm the structural integrity by verifying the presence of the methoxy singlet (typically around δ 3.8 - 4.0 ppm), the broad singlet for the amino protons (exchangeable with D2O), and the characteristic aliphatic multiplet signals of the indanone cyclopentanone ring.

References

  • 5-Amino-4-methoxy-1-indanone | 1116359-21-7 Source: Benchchem URL
  • 5-Amino-4-methoxy-1-indanone Computed Properties Source: Benchchem / PubChem Computed Data URL

Sources

Application

Liquid chromatography mass spectrometry (LC-MS) protocol for 5-Amino-4-methoxy-1-indanone

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix: Synthetic Intermediates & Biological Fluids (Plasma) Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) In...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix: Synthetic Intermediates & Biological Fluids (Plasma) Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Introduction & Scientific Rationale

5-Amino-4-methoxy-1-indanone (CAS: 1116359-21-7) is a highly functionalized indanone derivative that serves as a privileged building block in medicinal chemistry. The indanone scaffold is a core component in the development of bioactive molecules targeting neurological and inflammatory pathways, including monoamine oxidase (MAO) inhibitors and adenosine receptor antagonists utilized in Parkinson's and Alzheimer's disease research[1].

The Causality of the Analytical Approach

Direct analysis of primary aromatic amines via Liquid Chromatography-Mass Spectrometry (LC-MS) presents unique chromatographic and ionization challenges.

  • Chromatographic Causality: On traditional alkyl (C18) stationary phases, polar aromatic amines often exhibit poor retention and severe peak tailing due to unwanted secondary interactions with unendcapped surface silanols. To circumvent this without resorting to time-consuming chemical derivatization, this protocol utilizes a Pentafluorophenyl (PFP) or Biphenyl column. These orthogonal phases exploit π−π , dipole-dipole, and hydrogen-bonding interactions, providing superior retention and sharp peak symmetry for methoxy-aniline derivatives[2][3].

  • Ionization & Fragmentation Causality: The presence of the primary amine makes the molecule highly basic, ensuring excellent ionization efficiency in Positive Electrospray Ionization (ESI+) when utilizing an acidic mobile phase (0.1% Formic Acid). Under Collision-Induced Dissociation (CID), methoxy-aromatic amines characteristically expel a methyl radical ( ⋅CH3​ , -15 Da) or ammonia ( NH3​ , -17 Da)[4][5]. Furthermore, the indanone cyclic ketone is prone to the neutral loss of carbon monoxide (CO, -28 Da).

Physicochemical Properties

PropertyValue
Chemical Formula C10​H11​NO2​
Molecular Weight 177.20 g/mol
Monoisotopic Exact Mass 177.0789 Da
Ionization Mode ESI Positive ( [M+H]+ = 178.1 m/z)
LogP (Estimated) ~1.2 - 1.5

Materials and Reagents

  • Analyte: 5-Amino-4-methoxy-1-indanone (Purity 98%).

  • Solvents: LC-MS Grade Acetonitrile (ACN), LC-MS Grade Water ( H2​O ), LC-MS Grade Methanol (MeOH).

  • Modifiers: LC-MS Grade Formic Acid (FA).

  • Analytical Column: Agilent InfinityLab Poroshell 120 PFP, 2.1 x 100 mm, 2.7 µm (or equivalent Biphenyl/PFP column).

Experimental Protocol: A Self-Validating Workflow

To ensure a self-validating system, this protocol incorporates a System Suitability Test (SST) prior to sample analysis to verify column performance, retention time stability, and mass accuracy.

Step 1: Sample Preparation (Biological Matrix - Plasma)

Protein precipitation is utilized to remove matrix interferences while keeping the polar amine in solution.

  • Stock Solution: Dissolve 1.0 mg of 5-Amino-4-methoxy-1-indanone in 1.0 mL of MeOH to yield a 1 mg/mL stock. Store at -20°C.

  • Spiking/Dilution: Aliquot 50 µL of human plasma into a 1.5 mL microcentrifuge tube. Spike with the required concentration of the working standard.

  • Precipitation: Add 150 µL of ice-cold Acetonitrile (containing 0.1% FA) to the plasma to induce protein precipitation.

  • Agitation: Vortex vigorously for 2 minutes to ensure complete mixing and disruption of protein-drug binding.

  • Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Collection: Transfer 100 µL of the clear supernatant to an LC vial containing 100 µL of LC-MS Grade Water. Vortex briefly.

Step 2: System Suitability Test (SST)
  • Inject a Blank (50:50 H2​O :ACN) to ensure no carryover or background contamination at the target MRM transitions.

  • Inject a 10 ng/mL Standard in triplicate.

  • Validation Criteria: The relative standard deviation (RSD) of the retention time must be 2.0%, and the Signal-to-Noise (S/N) ratio of the quantifier ion must be 10.

LC-MS/MS Method Parameters

Table 1: Liquid Chromatography Gradient Conditions

Mobile Phase A: 0.1% Formic Acid in H2​O | Mobile Phase B: 0.1% Formic Acid in ACN Flow Rate: 0.4 mL/min | Column Temperature: 40°C | Injection Volume: 2 µL

Time (min)% Mobile Phase A% Mobile Phase BGradient Curve
0.0095.05.0Initial
1.0095.05.0Isocratic hold
5.0040.060.0Linear
6.005.095.0Linear (Wash)
8.005.095.0Isocratic hold
8.1095.05.0Return to initial
10.0095.05.0Re-equilibration
Table 2: Triple Quadrupole MS/MS Parameters (Dynamic MRM)

Source: ESI+ | Gas Temp: 300°C | Drying Gas: 10 L/min | Nebulizer: 40 psi | Capillary Voltage: 4000 V

CompoundPrecursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Collision Energy (eV)Purpose
5-Amino-4-methoxy-1-indanone178.1163.15015Quantifier (Loss of ⋅CH3​ )
5-Amino-4-methoxy-1-indanone178.1135.15025Qualifier 1 (Loss of ⋅CH3​ + CO )
5-Amino-4-methoxy-1-indanone178.1161.15015Qualifier 2 (Loss of NH3​ )

Visualizations

Analytical Workflow

LCMS_Workflow N1 Sample Prep (Protein Precipitation) N2 LC Separation (PFP Column, Pi-Pi Interactions) N1->N2 N3 Ionization (ESI Positive Mode, [M+H]+ Formation) N2->N3 N4 MS/MS Detection (Triple Quadrupole, MRM Mode) N3->N4 N5 Data Analysis (Quantification & Validation) N4->N5

Caption: Step-by-step LC-MS/MS analytical workflow for 5-Amino-4-methoxy-1-indanone quantification.

Proposed Fragmentation Pathway

Fragmentation_Logic Parent [M+H]+ m/z 178.1 (Protonated Amine) Frag1 m/z 163.1 (Quantifier) Parent->Frag1 Loss of Methyl Radical (-15 Da) Frag3 m/z 161.1 (Qualifier 2) Parent->Frag3 Loss of Ammonia (-17 Da) Frag2 m/z 135.1 (Qualifier 1) Frag1->Frag2 Loss of Carbon Monoxide (-28 Da)

Caption: Logical CID fragmentation pathway of 5-Amino-4-methoxy-1-indanone in ESI+ mode.

References

  • BenchChem. 5-Amino-4-methoxy-1-indanone | 1116359-21-7. BenchChem Product Catalog. 1

  • Agilent Technologies. Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS. Agilent Application Notes. 2

  • National Institutes of Health (NIH) / PMC. A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine. 3

  • ResearchGate. LC-MS/MS method for the confirmatory determination of aromatic amines and its application in textile analysis. 4

Sources

Method

Using 5-Amino-4-methoxy-1-indanone in the preparation of indane derivatives

Title: Application Notes and Protocols: Utilizing 5-Amino-4-methoxy-1-indanone in the Synthesis of Bioactive Indane Derivatives Scientific Context & Scaffold Significance The 1-indanone scaffold is recognized as a privil...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: Application Notes and Protocols: Utilizing 5-Amino-4-methoxy-1-indanone in the Synthesis of Bioactive Indane Derivatives

Scientific Context & Scaffold Significance

The 1-indanone scaffold is recognized as a privileged structure in medicinal chemistry, frequently serving as the core framework for therapeutics targeting 1[1]. Specifically, 5-Amino-4-methoxy-1-indanone (CAS: 1116359-21-7) offers a highly functionalized starting point for molecular diversification. The presence of the electron-donating methoxy group at the C4 position and the reactive primary amine at the C5 position significantly alters the electronic landscape of the indanone ring, enhancing its potential for targeted receptor binding.

Derivatives of methoxy-substituted 1-indanones have demonstrated profound efficacy as monoamine oxidase (MAO) inhibitors, cholinesterase inhibitors for Alzheimer's disease, and adenosine A1/A2A receptor antagonists for Parkinson's disease[1]. Furthermore, functionalization at the C2 position to form 2-benzylidene-1-indanones yields potent anti-inflammatory agents capable of2[2], as well as high-affinity ligands for3[3].

Mechanistic Insights into Synthetic Diversification

When designing synthetic routes using 5-Amino-4-methoxy-1-indanone, chemists leverage three primary sites of reactivity:

  • C2 α-Carbon: The acidic protons adjacent to the C1 carbonyl enable Knoevenagel condensations with aromatic aldehydes. The electron-rich nature of the aromatic ring slightly reduces the electrophilicity of the carbonyl, necessitating optimized base catalysis (e.g., piperidine or pyrrolidine) to drive enolate formation.

  • C5 Primary Amine: The amine serves as a nucleophile for amidation, reductive amination, or4[4]. Because the amine is conjugated with the aromatic system, its nucleophilicity is moderate; thus, coupling reactions often require elevated temperatures or transition-metal catalysis.

  • C1 Carbonyl: Can be reduced to an indanol or subjected to reductive amination to yield 1-aminoindane derivatives, which are critical for CNS blood-brain barrier penetration.

Diversification Core 5-Amino-4-methoxy- 1-indanone C2 C2 Functionalization (Knoevenagel Condensation) Core->C2 Aldehydes, Base C5 C5 Functionalization (Amidation / Coupling) Core->C5 Acyl Chlorides / Pd-Cat C1 C1 Carbonyl Reduction (NaBH4 / LiAlH4) Core->C1 Reducing Agents Prod1 2-Benzylidene Derivatives (Anti-inflammatory / CNS) C2->Prod1 Prod2 N-Substituted Indanones (Kinase Inhibitors) C5->Prod2 Prod3 Indanols / Aminoindanes (MAO Inhibitors) C1->Prod3

Synthetic diversification pathways of 5-Amino-4-methoxy-1-indanone targeting bioactive scaffolds.

Experimental Protocols

The following protocols are designed as self-validating systems. Causality for reagent selection is explicitly stated to aid in troubleshooting and process optimization.

Protocol A: Synthesis of 5-Amino-2-benzylidene-4-methoxy-1-indanone via Knoevenagel Condensation

This protocol outlines the C2-derivatization of the indanone core to produce anti-inflammatory and neuroprotective scaffolds.

Reagents & Materials:

  • 5-Amino-4-methoxy-1-indanone (1.0 eq, 10 mmol)

  • Substituted Benzaldehyde (e.g., 4-fluorobenzaldehyde) (1.1 eq, 11 mmol)

  • Piperidine (0.2 eq, 2 mmol) – Causality: Piperidine is optimal as it forms a highly reactive iminium intermediate with the aldehyde, accelerating the condensation compared to standard hydroxide bases.

  • Absolute Ethanol (30 mL) – Causality: Promotes the precipitation of the highly conjugated product, driving the equilibrium forward and simplifying isolation.

Step-by-Step Procedure:

  • Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 5-Amino-4-methoxy-1-indanone in absolute ethanol.

  • Activation: Add the substituted benzaldehyde followed by piperidine dropwise. Causality: Adding the base last prevents premature aldol self-condensation of the aldehyde.

  • Reaction Execution: Heat the mixture to reflux (approx. 78°C) for 3-5 hours.

  • In-Process Monitoring (Self-Validation): Monitor via TLC (Hexanes:Ethyl Acetate 2:1). The product will appear as a highly UV-active spot (due to extended conjugation) with a lower Rf than the starting indanone.

  • Isolation: Upon completion, cool the reaction mixture to 0-5°C in an ice bath for 1 hour. The 2-benzylidene derivative will precipitate as a brightly colored (typically yellow/orange) solid.

  • Purification: Filter the precipitate under vacuum, wash with ice-cold ethanol (2 x 10 mL) to remove unreacted aldehyde and piperidine, and dry in vacuo.

  • Analytical Validation: Confirm structure via 1H-NMR. The diagnostic signal is the vinylic proton of the benzylidene group, typically appearing as a distinct singlet between δ 7.5 - 8.0 ppm.

Workflow Step1 1. Solubilization (Indanone in EtOH) Step2 2. Catalytic Activation (Add Aldehyde + Piperidine) Step1->Step2 Step3 3. Reflux & Monitor (TLC tracking of conjugation) Step2->Step3 Step4 4. Crystallization (Cool to 0°C) Step3->Step4 Step5 5. Isolation & Validation (Filtration & NMR) Step4->Step5

Experimental workflow for the Knoevenagel condensation of 1-indanone derivatives.

Protocol B: Selective N-Acylation of the C5-Amine

To synthesize amide derivatives that mimic known kinase inhibitors or modulate metabolic stability, the C5 primary amine must be selectively acylated without disrupting the C1 carbonyl.

Step-by-Step Procedure:

  • Preparation: Dissolve 5-Amino-4-methoxy-1-indanone (1.0 eq) in anhydrous Dichloromethane (DCM) under an inert argon atmosphere.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq). Causality: DIPEA acts as a sterically hindered, non-nucleophilic acid scavenger to neutralize the HCl generated during acylation, preventing the protonation and deactivation of the starting amine.

  • Acylation: Cool the solution to 0°C. Add the desired acyl chloride (1.1 eq) dropwise over 15 minutes. Causality: Low temperatures suppress competitive O-acylation (if enolization of the ketone occurs) and control the exothermic reaction.

  • Monitoring: Stir at room temperature for 2 hours. TLC will show the disappearance of the amine (ninhydrin positive) and the appearance of the amide.

  • Workup: Quench with saturated aqueous NaHCO3. Extract with DCM, dry over anhydrous Na2SO4, and concentrate. Purify via silica gel chromatography.

Quantitative Data: Structure-Activity Relationship (SAR) Summary

The functionalization of the indanone core drastically alters its biological profile. Table 1 summarizes the pharmacological impact of specific modifications based on established medicinal chemistry literature for indanone analogs.

Table 1: Pharmacological Impact of Indanone Derivatization

Derivative ClassStructural ModificationPrimary Biological TargetObserved Effect / Affinity
Parent Core 5-Amino-4-methoxy-1-indanoneSynthetic IntermediateN/A (RUO Building Block)[1]
2-Benzylidene C2 Knoevenagel CondensationIL-6 / TNF-α (Macrophages)Significant reduction in LPS-induced inflammation[2]
2-Benzylidene (F-substituted) C2 Condensation (Fluorinated)α-Synuclein AggregatesHigh affinity binding (Kd ~ 9.0 - 18.8 nM)[3]
2-Benzylidene (Various) C2 CondensationTubulin Polymerase5[5]
5-Aryl Indanones C5 Suzuki-Miyaura CouplingDiverse (Oncology / CNS)Scaffold integration for targeted drug candidates[4]

Conclusion

The 5-Amino-4-methoxy-1-indanone scaffold provides a robust, dual-functionalized platform for the synthesis of complex indane derivatives. By strictly controlling reaction conditions—such as the choice of base in Knoevenagel condensations or temperature in N-acylations—researchers can selectively drive pathways to yield highly pure, bioactive molecules suitable for advanced preclinical screening.

References

  • European Journal of Medicinal Chemistry. "Design, synthesis, and structure–activity relationships of 2-benzylidene-1-indanone derivatives as anti-inflammatory agents for treatment of acute lung injury". Semantic Scholar.[Link]

  • ChemRxiv. "Structure-Guided Design, Synthesis, and Evaluation of 1-Indanone and 1,3-Indandione Derivatives as Ligands for Misfolded α-Synuclein Aggregates". ChemRxiv.[Link]

  • Beilstein Journal of Organic Chemistry. "Synthesis of 1-indanones with a broad range of biological activity". Beilstein Journals.[Link]

  • Journal of Physics: Conference Series. "Synthesis and characterization of novel 5-substituted indanones via Suzuki coupling reactions". ResearchGate.[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Yield in 5-Amino-4-methoxy-1-indanone Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the synthesis of 5-Amino-4-methoxy-1...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the synthesis of 5-Amino-4-methoxy-1-indanone .

This functionalized indanone is a privileged scaffold in medicinal chemistry, frequently utilized in the development of monoamine oxidase (MAO) inhibitors, adenosine receptor antagonists for Parkinson's disease, and multi-target ligands for Alzheimer's disease[1]. The standard preparation involves a two-step sequence from 4-methoxy-1-indanone: a regioselective nitration followed by a chemoselective reduction[2],[3]. Below, we address the mechanistic causality behind common synthetic failures and provide self-validating protocols to ensure high-yield, reproducible results.

Process Workflow

Synthesis A 4-Methoxy-1-indanone (Starting Material) B 4-Methoxy-5-nitro-1-indanone (Intermediate) A->B Nitration Cu(NO3)2, Ac2O C 5-Amino-4-methoxy-1-indanone (Target Product) B->C Reduction Pd/C, H2 or Fe/NH4Cl

Fig 1: Two-step synthesis workflow for 5-Amino-4-methoxy-1-indanone.

Part 1: Troubleshooting the Nitration Step

Reaction: 4-Methoxy-1-indanone → 4-Methoxy-5-nitro-1-indanone

Q: Why am I getting a high percentage of the 7-nitro isomer instead of the desired 5-nitro isomer? A: The regioselectivity of this nitration is entirely dependent on the steric bulk and reactivity of your nitrating agent. Standard mixed acid conditions (HNO₃/H₂SO₄) generate a small, highly reactive nitronium ion (NO₂⁺). Because the methoxy group strongly activates the aromatic ring, the NO₂⁺ indiscriminately attacks both the 5- and 7-positions, yielding a nearly 1:1 mixture. Solution: Switch to Menke nitration conditions using Copper(II) nitrate hydrate and acetic anhydride[2]. This generates acetyl nitrate in situ, a milder and more sterically demanding electrophile. It preferentially attacks the less hindered 5-position (para to the methoxy group) and avoids the 7-position (which is sterically blocked by both the methoxy group and the adjacent ketone ring).

Q: My starting material is degrading, and the reaction mixture turns black. How do I prevent this? A: 4-Methoxy-1-indanone is an electron-rich aromatic system that is highly sensitive to strong oxidizing acids. Blackening indicates oxidative cleavage of the ring. Solution: Maintain strict thermodynamic control. When using Cu(NO₃)₂/Ac₂O, ensure the reaction is kept at or slightly below room temperature (15–20 °C). The reaction is self-validating: a clean conversion will remain a manageable color (often green/blue from the copper salts transitioning to yellow/orange as the nitro product forms). Quench the reaction immediately upon consumption of the starting material (typically 3 hours)[4].

Part 2: Troubleshooting the Reduction Step

Reaction: 4-Methoxy-5-nitro-1-indanone → 5-Amino-4-methoxy-1-indanone

Q: Why is my ketone group getting reduced to an alcohol along with the nitro group? A: While Palladium on Carbon (Pd/C) is the industry standard for nitro reduction[3], the benzylic ketone in 1-indanones is highly susceptible to catalytic hydrogenation. If hydrogen pressure is too high or the reaction is left too long, you will generate the over-reduced indanol byproduct. Solution: Run the hydrogenation under strictly mild conditions (1 atm H₂ via balloon, room temperature) and monitor hydrogen uptake closely. If over-reduction persists, switch to a purely chemoselective dissolving metal reduction, such as Iron powder with Ammonium Chloride (Fe/NH₄Cl). This single-electron transfer mechanism will exclusively reduce the nitro group without touching the ketone.

Q: How do I efficiently remove the metal catalyst without losing my product? A: 5-Amino-4-methoxy-1-indanone contains both an amine and a ketone, allowing it to act as a bidentate ligand that coordinates with transition metals (like Pd or Fe) in the filter cake. Solution: Never wash the filter cake with cold solvent. If using Pd/C, filter through a tight pad of Celite and wash thoroughly with hot methanol or ethyl acetate to break the coordination complexes.

Part 3: Quantitative Data & Method Comparison

Table 1: Comparison of Nitration Conditions for 4-Methoxy-1-indanone

Nitration SystemTemperatureRegioselectivity (5-NO₂ : 7-NO₂)Isolated Yield (5-NO₂)Primary Drawback
HNO₃ / H₂SO₄ (Mixed Acid)0 °C to RT~ 1.2 : 135 – 45%Severe oxidative degradation; difficult separation.
Cu(NO₃)₂·xH₂O / Ac₂O 15 – 25 °C > 10 : 1 75 – 85% Requires anhydrous solvent initially.

Table 2: Comparison of Reduction Conditions for 4-Methoxy-5-nitro-1-indanone

Reducing AgentSolvent SystemChemoselectivity (Nitro vs. Ketone)Isolated YieldOperational Notes
H₂, 10% Pd/C (High Pressure)MeOH or EtOHLow (Ketone reduction common)< 50%Generates indanol byproducts.
H₂, 10% Pd/C (1 atm) MeOH / EtOAc High 85 – 95% Requires strict TLC monitoring.
Fe powder / NH₄Cl EtOH / H₂O (4:1) Absolute 80 – 90% Excellent for scale-up; requires hot filtration.

Part 4: Validated Experimental Protocols

Protocol A: Regioselective Nitration via Menke Conditions

Objective: Synthesis of 4-Methoxy-5-nitro-1-indanone[2].

  • Preparation : In an oven-dried flask under an inert atmosphere (N₂), suspend Copper(II) nitrate hydrate (1.0 equiv, e.g., 1.88 g for 10 mmol) in anhydrous diethyl ether (20 mL).

  • Activation : Add acetic anhydride (10 mL) dropwise to the suspension at room temperature. Stir for 15 minutes to generate the active nitrating species.

  • Addition : Slowly add 4-Methoxy-1-indanone (1.0 equiv, 1.62 g) to the stirred suspension. Maintain the internal temperature between 15 °C and 20 °C using a water bath to prevent oxidative cleavage.

  • Monitoring : Stir the reaction mixture at room temperature. Monitor progression via TLC (Hexanes:EtOAc 3:1). The starting material should be fully consumed within approximately 3 hours.

  • Workup : Filter the crude mixture through a pad of Celite to remove copper salts. Wash the Celite pad thoroughly with additional diethyl ether.

  • Isolation : Concentrate the filtrate in vacuo. The resulting residue can be purified via flash column chromatography to isolate the pure 4-methoxy-5-nitro-1-indanone.

Protocol B: Chemoselective Reduction

Objective: Synthesis of 5-Amino-4-methoxy-1-indanone[4].

  • Preparation : Dissolve 4-Methoxy-5-nitro-1-indanone (1.0 equiv) in a mixture of methanol and ethyl acetate (1:1 ratio, 5 mL/mmol).

  • Catalyst Addition : Carefully add 10% Palladium on Carbon (0.1 equiv by weight) to the solution under a continuous flow of nitrogen. Causality note: Nitrogen flow prevents the dry Pd/C from igniting the methanol vapors.

  • Hydrogenation : Evacuate the flask and backfill with Hydrogen gas (H₂) via a balloon (1 atm). Do not exceed 1 atm to prevent benzylic ketone reduction.

  • Monitoring : Stir vigorously at room temperature. Monitor by TLC (Hexanes:EtOAc 1:1) until the nitro compound is completely converted (typically 2–4 hours).

  • Workup : Flush the system with nitrogen. Filter the mixture through a tight pad of Celite. Wash the filter cake with hot methanol (3 x 10 mL) to ensure complete recovery of the amine product from the palladium matrix.

  • Isolation : Evaporate the solvent under reduced pressure to yield high-purity 5-Amino-4-methoxy-1-indanone.

References
  • Lim JO, Jin MK, Ryu H, et al. "Conformationally constrained analogues of N'-(4-tert-butylbenzyl)-N-(4-methylsulfonylaminobenzyl)thiourea as TRPV1 antagonists." European Journal of Medicinal Chemistry. 2009 Jan;44(1):322-31. URL: [Link]

Sources

Optimization

Troubleshooting common impurities in 5-Amino-4-methoxy-1-indanone production

Welcome to the Technical Support Center for the synthesis and scale-up of 5-Amino-4-methoxy-1-indanone , a highly valued functionalized indanone derivative used as a synthetic intermediate in medicinal chemistry, particu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis and scale-up of 5-Amino-4-methoxy-1-indanone , a highly valued functionalized indanone derivative used as a synthetic intermediate in medicinal chemistry, particularly for neurological and inflammatory pathway targets[1].

Because the indanone core contains multiple reactive sites (an aromatic ring susceptible to electrophilic substitution and a reducible benzylic-like ketone), synthesizing this molecule requires strict control over regioselectivity and chemoselectivity. This guide provides mechanistic troubleshooting, validated protocols, and quantitative data to help you eliminate common impurities during its preparation.

Mechanistic Overview: Synthesis & Impurity Pathways

Understanding the causality behind impurity formation is the first step in troubleshooting. The standard synthetic route involves the nitration of 4-methoxy-1-indanone followed by the catalytic hydrogenation of the resulting nitro intermediate[2].

SynthesisPathway SM 4-Methoxy-1-indanone (Starting Material) Nitro 4-Methoxy-5-nitro-1-indanone (Desired Intermediate) SM->Nitro Nitration (Ortho) NitroIso 4-Methoxy-7-nitro-1-indanone (Regioisomer Impurity) SM->NitroIso Nitration (Para) Nitroso Nitroso Intermediate Nitro->Nitroso +H2 (Pd/C) Hydroxyl Hydroxylamine Intermediate (Stalled Reduction) Nitroso->Hydroxyl +H2 Dimer Azo/Azoxy Dimers (Condensation Impurity) Nitroso->Dimer Condensation Product 5-Amino-4-methoxy-1-indanone (Target API Intermediate) Hydroxyl->Product +H2 (Rate Limiting) Hydroxyl->Dimer Condensation Indanol 5-Amino-4-methoxy-1-indanol (Over-reduction Impurity) Product->Indanol Excess H2 / Harsh Catalyst

Reaction pathway detailing the synthesis of 5-amino-4-methoxy-1-indanone and common impurities.

Troubleshooting & FAQs

Q1: I am detecting a significant isomeric impurity after the nitration step. What is it, and how do I prevent it?

The Issue: The impurity is likely 4-methoxy-7-nitro-1-indanone . The Causality: The methoxy group is a strong electron-donating group that directs electrophilic aromatic substitution to its ortho (C5) and para (C7) positions. Standard harsh nitrating conditions (e.g., fuming HNO₃/H₂SO₄) often lead to a mixture of these regioisomers[3]. The Solution: Switch to a milder, more regioselective nitrating system. Using copper(II) nitrate hydrate (Cu(NO₃)₂·xH₂O) in acetic anhydride (Ac₂O) heavily favors the formation of the desired 5-nitro isomer due to the steric bulk of the active nitrating species and the coordinating effects of the copper ion[3].

Q2: My catalytic hydrogenation stalls, leaving a mass peak corresponding to [M+16] relative to the desired amine. Why?

The Issue: You are observing the accumulation of the hydroxylamine intermediate (5-(hydroxyamino)-4-methoxy-1-indanone). The Causality: The catalytic hydrogenation of a nitro group proceeds sequentially: Nitro → Nitroso → Hydroxylamine → Amine. The cleavage of the N-O bond in the hydroxylamine to form the final amine is the rate-limiting step. If hydrogen mass transfer is poor, or if the catalyst surface becomes poisoned, the reaction stalls here[4]. Furthermore, hydroxylamines are thermally unstable and pose an explosion hazard upon disproportionation[4]. The Solution:

  • Improve Mass Transfer: Ensure vigorous agitation (e.g., using a gas-entrainment stirrer) rather than relying on diffusion.

  • Catalyst Promoters: The addition of catalytic amounts of Vanadium compounds (e.g., NH₄VO₃) can almost completely prevent hydroxylamine accumulation by promoting its reaction with the nitroso intermediate, driving the cycle forward[5].

Q3: My final product is contaminated with highly colored (yellow/orange) byproducts. How do I clear this up?

The Issue: Formation of azo or azoxy dimers . The Causality: When the hydrogenation is run at low temperatures or with insufficient H₂ pressure, both the nitroso and hydroxylamine intermediates pool in the reaction mixture. These two species readily undergo a condensation reaction to form colored, highly stable azo/azoxy dimers[4]. The Solution: Do not starve the reaction of hydrogen. Maintain a constant H₂ pressure and avoid dropping the reaction temperature too low during the initial exothermic phase. If dimers persist, switching from Pd/C to Raney Nickel can minimize hydroxylamine pooling and subsequent dimer formation[4].

Q4: I pushed the hydrogenation harder to clear the hydroxylamine, but now I have a new impurity lacking the ketone carbonyl peak in IR/NMR. What happened?

The Issue: You have caused over-reduction , yielding 5-amino-4-methoxy-1-indanol . The Causality: The C=O group at the 1-position of the indanone ring is essentially a benzylic ketone, making it highly susceptible to catalytic transfer hydrogenation or direct hydrogenation, especially if aggressive catalysts like Platinum (Pt/C) or Ruthenium (Ru) are used[6][7]. The Solution: Chemoselectivity is paramount. Stick to 10% Pd/C , which is highly active for nitro reduction but relatively sluggish for ketone reduction at ambient temperatures[3]. Strictly monitor hydrogen uptake and quench the reaction exactly when 3 molar equivalents of H₂ have been consumed.

Quantitative Data: Catalyst Selection Matrix

Selecting the right catalyst for the hydrogenation step dictates the impurity profile. Below is a summary of catalyst behaviors based on process chemistry data[4][6][7].

Catalyst SystemPrimary Target ReactionRisk of Hydroxylamine AccumulationRisk of Over-Reduction (Indanol)Recommended Mitigation Strategy
10% Pd/C Nitro → AmineModerateLow (at 25°C)Monitor H₂ uptake; use balloon pressure; maintain 25°C.
Pt/C or Pt/SiO₂ Ketone → AlcoholHighVery High Avoid. Pt actively reduces indanones to indanols.
Raney Nickel Nitro → AmineLow LowUse if azo dimers or hydroxylamines persist with Pd/C.
Pd/C + NH₄VO₃ Nitro → AmineNear Zero (<1%) LowBest for scale-up to ensure high purity and safety.

Validated Experimental Protocols

The following self-validating protocols are engineered to bypass the impurities discussed above through strict stoichiometric and environmental controls.

Protocol A: Regioselective Nitration to 4-Methoxy-5-nitro-1-indanone

Objective: Maximize 5-position nitration while minimizing the 7-nitro regioisomer.

  • Preparation: Suspend 1.0 equivalent of 4-methoxy-1-indanone and 1.0 equivalent of copper(II) nitrate hydrate (Cu(NO₃)₂·xH₂O) in a solvent mixture of diethyl ether and acetic anhydride (approx. 2:1 v/v ratio)[3].

  • Reaction: Stir the suspension vigorously at room temperature. The mild nature of the Cu(NO₃)₂/Ac₂O system prevents thermal runaway and directs the nitro group predominantly to the less sterically hindered ortho position (C5)[3].

  • Monitoring: Monitor via TLC (Ethyl Acetate:Hexanes) until the starting material is consumed (typically ~3 hours)[3].

  • Workup: Filter the mixture through a pad of Celite to remove copper salts, washing the pad with additional diethyl ether. Concentrate the filtrate in vacuo[3].

  • Purification: If trace 7-nitro isomer is present, purify via flash column chromatography or recrystallization.

Protocol B: Chemoselective Hydrogenation to 5-Amino-4-methoxy-1-indanone

Objective: Fully reduce the nitro group without reducing the indanone ketone or accumulating hydroxylamines.

  • Preparation: In a rigorously purged flask, suspend 4-methoxy-5-nitro-1-indanone (1.0 eq) and 10% Palladium on Carbon (Pd/C) (approx. 15% w/w relative to substrate) in anhydrous Methanol[3].

  • Hydrogenation: Evacuate the flask and backfill with Hydrogen gas. Maintain the reaction under a balloon of H₂ (approx. 1 atm) at room temperature (20-25°C)[3]. Do not apply high pressure (e.g., >5 bar) as this accelerates ketone reduction.

  • Reaction Time: Stir vigorously for exactly 1 hour[3]. Prolonged exposure leads to indanol formation.

  • Workup: Purge the system with Nitrogen to remove residual H₂. Filter the catalyst safely through a Celite pad (Caution: Pd/C can be pyrophoric when dry; keep it solvent-wet)[4].

  • Isolation: Concentrate the filtrate in vacuo. Purify the resulting yellow solid via flash column chromatography (EtOAc:Hexanes 1:1) to yield high-purity 5-amino-4-methoxy-1-indanone[3].

References

  • National Institutes of Health (NIH). "Conformationally Constrained Analogues of N'-(4-t-Butylbenzyl)-N-(4-Methylsulfonylaminobenzyl)Thiourea as TRPV1 Antagonists". PubMed Central (PMC). Available at:[Link]

  • Google Patents. "EP0825979B1 - Process for the catalytic hydrogenation of aromatic nitro compounds". Google Patents.
  • ACS GCI Pharmaceutical Roundtable. "Precious Metal Catalyst (PMC) or Nickel Catalyzed Hydrogenation". ACS GCI Reagent Guides. Available at:[Link]

  • ResearchGate. "Selective Hydrogenation of 1‐Indanone to 1‐Indanol near Room Temperature Catalyzed by Immobilized Pt‐Nanoparticles on SBA‐15". ResearchGate. Available at:[Link]

  • ACS Publications. "Efficient Heterogeneous Asymmetric Transfer Hydrogenation of Ketones Using Highly Recyclable and Accessible Silica-Immobilized Ru-TsDPEN Catalysts". Organic Letters. Available at:[Link]

Sources

Troubleshooting

Technical Support Center: Advanced Crystallization Troubleshooting for 5-Amino-4-methoxy-1-indanone

Executive Overview & Molecular Context 5-Amino-4-methoxy-1-indanone (CAS: 1116359-21-7) is a highly functionalized indanone derivative recognized as a privileged scaffold in medicinal chemistry. It is primarily utilized...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Overview & Molecular Context

5-Amino-4-methoxy-1-indanone (CAS: 1116359-21-7) is a highly functionalized indanone derivative recognized as a privileged scaffold in medicinal chemistry. It is primarily utilized as a building block for synthesizing complex bioactive molecules targeting neurological and inflammatory pathways, including monoamine oxidase (MAO) inhibitors and adenosine receptor antagonists 1[1]. The presence of both a hydrogen-bond donating amino group and a sterically demanding, lipophilic methoxy group on the rigid indanone core presents unique thermodynamic challenges during purification. This guide provides field-proven, self-validating protocols to optimize its crystallization and troubleshoot common phase-separation issues.

Frequently Asked Questions (FAQs)

Q1: During cooling crystallization, my product forms a biphasic oily layer at the bottom of the reactor instead of solid crystals. Why does this happen, and how do I prevent it? A1: This phenomenon is Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." The causality lies in the compound's functional groups. The amino group forms strong intermolecular hydrogen bonds, but the methoxy group and indane ring make the molecule highly lipophilic. If the solvent system is too non-polar, the compound separates as a solute-rich liquid phase before the nucleation energy barrier can be overcome. Resolution: Shift the solvent matrix to a balanced system like Ethyl Acetate (EtOAc) / Heptane. Crucially, you must introduce seed crystals above the cloud point. Seeding provides an immediate surface for crystal lattice integration, bypassing the high nucleation barrier and forcing the system down the crystallization pathway rather than the LLPS pathway.

Q2: My isolated crystals consistently contain 2-4% of a regioisomeric impurity. How can I purge this without resorting to column chromatography? A2: The synthesis of 1-indanones frequently relies on intramolecular Friedel-Crafts acylation or Nazarov cyclization, which inherently generates closely related regioisomeric impurities (e.g., cyclization at the ortho vs. para position) 2[2]. Because these isomers have nearly identical molecular volumes, they easily co-crystallize. Resolution: Implement a kinetic crystallization approach utilizing Ostwald ripening. By holding the suspension at an elevated temperature (45 °C) for an extended period after initial nucleation, the smaller, less stable crystals (often enriched with the impurity) redissolve. The lattice selectively re-deposits the thermodynamically preferred 5-amino-4-methoxy-1-indanone, effectively purging the regioisomer into the mother liquor.

Q3: Is water a viable anti-solvent for this compound? A3: No. While aminoindanone derivatives are highly relevant in pharmaceutical chemistry and are often synthesized or handled in polar media 3[3], using water as an anti-solvent for the final isolation of 5-Amino-4-methoxy-1-indanone almost guarantees LLPS. The extreme polarity difference between water and the methoxy-indanone core causes rapid, uncontrolled supersaturation, leading to oiling out and the entrapment of impurities.

Quantitative Data: Solubility & Cooling Profiles

Table 1: Empirical Solubility Matrix for 5-Amino-4-methoxy-1-indanone

Solvent SystemTemperature (°C)Solubility (mg/mL)Application Suitability
Ethyl Acetate (EtOAc)60145Excellent (Primary Solvent)
Ethyl Acetate (EtOAc)518Good (High Yield Potential)
Heptane60< 5Excellent (Anti-solvent)
Isopropanol (IPA)6085Moderate (Alternative Primary)
Water25< 1Poor (Induces LLPS)

Table 2: Optimized Cooling Profile for Regioisomer Purging

StageTarget Temp (°C)Rate / DurationMechanistic Purpose
Dissolution60Hold 30 minEradicate thermal history and ensure complete dissolution.
Primary Cooling450.5 °C/minSafely approach the metastable zone without triggering spontaneous nucleation.
Seeding45Hold 60 minInduce controlled nucleation; establish crystal growth surface.
Anti-solvent Dose450.1 vol/vol/minDrive supersaturation continuously while maintaining growth kinetics.
Ostwald Ripening45Hold 120 minDissolve fines; purge structurally similar Friedel-Crafts regioisomers.
Final Cooling50.1 °C/minMaximize final yield prior to filtration.

Self-Validating Experimental Protocols

Protocol A: Seeded Anti-Solvent Crystallization (EtOAc/Heptane)

This protocol is specifically designed to prevent oiling out and maximize purity by controlling the metastable zone width (MZW).

  • Dissolution: Suspend crude 5-Amino-4-methoxy-1-indanone in EtOAc (7 volumes relative to crude mass). Heat the reactor to 60 °C under moderate agitation (200 rpm).

    • Self-Validation Check: The solution must become completely transparent. Any persistent turbidity indicates insoluble impurities, not the target API.

  • Clarification: Perform a hot filtration through a 0.45 µm PTFE inline filter into a pre-warmed crystallization vessel. This removes foreign particulates that act as uncharacterized secondary nucleation sites.

  • Cooling to Seeding Temperature: Cool the filtrate to 45 °C at a controlled rate of 0.5 °C/min.

  • Seeding: Introduce 0.5 wt% of pure 5-Amino-4-methoxy-1-indanone seed crystals.

    • Self-Validation Check: Observe the reactor for 15 minutes. The seed crystals must remain suspended and not dissolve. If they dissolve, the system is undersaturated; you must lower the temperature by 2 °C and re-seed.

  • Anti-Solvent Addition: Slowly dose Heptane (10 volumes) over 2 hours using a programmable syringe pump.

  • Ripening & Final Cooling: Hold the suspension at 45 °C for 2 hours to allow Ostwald ripening. Subsequently, cool the slurry to 5 °C at a slow rate of 0.1 °C/min.

  • Isolation: Filter the slurry under vacuum. Wash the filter cake with pre-chilled (5 °C) EtOAc/Heptane (1:2 v/v) to displace the mother liquor without dissolving the product. Dry in a vacuum oven at 40 °C to a constant weight.

Process Visualizations

G Start Dissolve Crude in EtOAc at 60°C Filter Hot Filtration (Remove Insoluble) Start->Filter Cool1 Cool to 45°C Filter->Cool1 Seed Add Seed Crystals (0.5 wt%) Cool1->Seed AntiSolvent Dose Heptane (Anti-solvent) Seed->AntiSolvent Cool2 Cool to 5°C at 0.1°C/min AntiSolvent->Cool2 Isolate Filter & Dry (Pure Crystals) Cool2->Isolate

Workflow for seeded anti-solvent crystallization of 5-Amino-4-methoxy-1-indanone.

G Issue Observation: Oiling Out (LLPS) Check Is supersaturation too high? Issue->Check Yes Reduce cooling rate & lower concentration Check->Yes Yes No Check solvent affinity Check->No No Seed Introduce seeds above cloud point Yes->Seed Solvent Switch to EtOAc/Heptane No->Solvent Solvent->Seed

Troubleshooting logic tree for resolving liquid-liquid phase separation.

References

  • BenchChem. "5-Amino-4-methoxy-1-indanone | 1116359-21-7".
  • Beilstein Journal of Organic Chemistry. "Synthesis of 1-indanones with a broad range of biological activity".
  • Google Patents. "Synthesis method of 5-aminoindanone".

Sources

Optimization

Technical Support Center: Troubleshooting the Reductive Amination of 4-Methoxy-1-indanone

Target Audience: Researchers, Scientists, and Drug Development Professionals Objective: Provide field-proven, mechanistically grounded solutions for minimizing byproducts (alcohols, over-alkylated dimers) during the synt...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Scientists, and Drug Development Professionals Objective: Provide field-proven, mechanistically grounded solutions for minimizing byproducts (alcohols, over-alkylated dimers) during the synthesis of 4-methoxyindan-1-amine and its derivatives.

Mechanistic Overview & Causality

The reductive amination of 4-methoxy-1-indanone is a cornerstone reaction for synthesizing aminoindane scaffolds, which are critical in neuroactive drug development [1]. However, the transformation is plagued by competing side reactions. Understanding the kinetic and thermodynamic pathways is essential for controlling the product distribution.

The reaction proceeds via the condensation of the indanone with an amine source to form an intermediate imine/iminium ion, followed by in situ reduction. Byproducts arise when the reduction step is misaligned with the condensation step:

  • Premature Reduction: If the hydride source is too aggressive, it reduces the ketone directly to 4-methoxyindan-1-ol before the iminium can form.

  • Over-alkylation: The target primary amine is often more nucleophilic than the starting ammonia source (e.g., ammonium acetate). If unreacted ketone remains, the primary amine will attack it, forming a secondary bis-alkylated dimer .

ReactionPathway K 4-Methoxy-1-indanone (Ketone) I Iminium Ion Intermediate K->I + NH4OAc (pH 4-5) A 4-Methoxyindan-1-ol (Alcohol Byproduct) K->A Direct Reduction (Premature Hydride) P 4-Methoxyindan-1-amine (Target Product) I->P + Na(OAc)3BH (Reduction) D Bis-alkylated Amine (Dimer Byproduct) P->D + Unreacted Ketone + Hydride

Reaction pathway of 4-methoxy-1-indanone reductive amination and byproduct branches.

Troubleshooting FAQs

Q1: Why am I seeing high levels of 4-methoxyindan-1-ol instead of the aminated product? A: This is caused by the premature reduction of the ketone. If you are using Sodium Borohydride ( NaBH4​ ) or Sodium Cyanoborohydride ( NaBH3​CN ) without proper pH control, the hydride attacks the carbonyl carbon faster than the amine can condense with it. Solution: Switch to Sodium Triacetoxyborohydride ( Na(OAc)3​BH ) . The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, making it unreactive toward most ketones but highly reactive toward the more electrophilic iminium ion [2]. Ensure your reaction is buffered to pH 4–5 using glacial acetic acid; this protonates the carbonyl oxygen to facilitate amine attack without fully protonating the amine nucleophile.

Q2: How do I suppress the formation of bis(4-methoxyindan-1-yl)amine (over-alkylation)? A: Over-alkylation occurs because the newly formed primary amine is sterically unhindered and highly nucleophilic, allowing it to outcompete your starting ammonia source for the remaining ketone. Solution: Drive the equilibrium by using a massive stoichiometric excess of your amine source. For primary amine synthesis, use 10 to 15 equivalents of Ammonium Acetate ( NH4​OAc ) [1]. If your goal is to synthesize a secondary amine (using a primary amine as the reagent), use a slight excess of the ketone (1.2 eq) and scavenge the unreacted primary amine post-reaction using a polymer-supported benzaldehyde (PS-benzaldehyde) resin [3].

Q3: The reaction stalls at 70% conversion, and starting material remains. What is happening? A: Condensation releases water. In direct reductive amination, the accumulation of water can push the equilibrium back toward the starting ketone, especially with sterically hindered indanones. Solution: Add a dehydrating agent such as activated 3Å molecular sieves or anhydrous MgSO4​ to the reaction mixture. Alternatively, switch to a stepwise protocol where the imine is fully formed and dehydrated before the reducing agent is introduced.

Reagent Selection Matrix

To optimize your self-validating experimental design, select the appropriate reducing agent based on the quantitative parameters below.

Reducing AgentRelative Ketone Reduction RateOver-alkylation RiskToxicity / HandlingRecommended Use Case
NaBH4​ Very High (Forms Alcohol)HighLow toxicity, reacts with waterNot recommended for direct amination.
NaBH3​CN ModerateMediumHighly toxic (HCN gas risk at low pH)Stepwise amination; requires strict pH > 3.
Na(OAc)3​BH Very Low Low Mild, easy to handleGold Standard for direct reductive amination.
Pd/C + H2​ LowHighFlammable, requires pressureScale-up where metal hydrides are prohibitive.

Standard Operating Procedures (Methodologies)

Protocol A: Optimized Direct Reductive Amination (Targeting Primary Amine)

This protocol utilizes a self-buffering system to prevent alcohol formation.

  • Preparation: In an oven-dried flask under N2​ , dissolve 4-methoxy-1-indanone (1.0 eq, 10 mmol) in anhydrous 1,2-dichloroethane (DCE) or THF (30 mL).

  • Imine Formation: Add Ammonium Acetate ( NH4​OAc , 10.0 eq, 100 mmol). Add glacial acetic acid (1.0 eq) to adjust the apparent pH to ~4.5. Stir at room temperature for 30–45 minutes to allow iminium equilibrium to establish.

  • Reduction: Portion-wise, add Na(OAc)3​BH (1.5 eq, 15 mmol) over 15 minutes to control the mild exotherm.

  • Reaction: Stir the suspension vigorously at room temperature for 12–16 hours. Monitor via TLC (EtOAc/Hexane) until the ketone is consumed.

  • Quench: Carefully quench with 1N NaOH (20 mL) to neutralize the acetic acid and free the amine from its hydrochloride/acetate salt.

Protocol B: Stepwise Amination via Titanium(IV) Chloride (For Stubborn Substrates)

Use this if Protocol A stalls due to steric hindrance or electronic deactivation.

  • Condensation: Dissolve 4-methoxy-1-indanone (1.0 eq) and the desired primary amine (1.2 eq) in anhydrous toluene.

  • Activation: Cool to 0 °C. Dropwise, add TiCl4​ (0.5 eq). Stir for 4 hours. The Lewis acid forces complete imine formation and precipitates titanium dioxide ( TiO2​ ).

  • Filtration: Filter the mixture through a pad of Celite under inert atmosphere to remove TiO2​ salts. Concentrate the filtrate in vacuo.

  • Reduction: Redissolve the crude imine in anhydrous methanol. Cool to 0 °C and add NaBH4​ (1.2 eq). Stir for 1 hour, then proceed to standard work-up.

Work-up and Purification Logic

Because reductive amination generates a mixture of basic products (amines) and neutral byproducts (alcohols, unreacted ketones), an acid-base extraction is the most logically sound method for primary purification.

WorkupFlow Start Crude Reaction Mixture (Amine, Alcohol, Ketone) Acidify Acidify to pH 2 (HCl) Extract with EtOAc Start->Acidify Org1 Organic Phase (Alcohol, Unreacted Ketone) Acidify->Org1 Discard/Recycle Aq1 Aqueous Phase (Amine Hydrochloride Salts) Acidify->Aq1 Retain Basify Basify to pH 10 (NaOH) Extract with DCM Aq1->Basify Org2 Organic Phase (Target Amine + Dimer) Basify->Org2 Pure Purified via Column or Crystallization Org2->Pure

Acid-base extraction workflow for isolating 4-methoxyindan-1-amine.

Causality of the Work-up: By dropping the pH to 2, the target amine and the dimeric byproduct are protonated into water-soluble ammonium salts. The neutral 4-methoxyindan-1-ol and unreacted 4-methoxy-1-indanone remain in the organic layer and are easily discarded. Subsequent basification of the aqueous layer to pH 10 deprotonates the salts, allowing the free amines to be extracted into Dichloromethane (DCM) for final purification via flash chromatography or salt crystallization.

References

  • Benchchem Technical Support Team. "1-Chloro-4-methoxyindan." Benchchem.
  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry / MDMA.ch.
  • "Synthesis and Evaluation of Indatraline-Based Inhibitors for Trypanothione Reductase." National Institutes of Health (NIH) / PMC.
Troubleshooting

Technical Support Center: Overcoming Scale-Up Challenges in 5-Amino-4-methoxy-1-indanone Batch Synthesis

Welcome to the Process Development Support Center. As a Senior Application Scientist, I frequently consult on the scale-up of functionalized indanone derivatives.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Process Development Support Center. As a Senior Application Scientist, I frequently consult on the scale-up of functionalized indanone derivatives. 5-Amino-4-methoxy-1-indanone is a highly valued privileged scaffold in medicinal chemistry, particularly for synthesizing monoamine oxidase (MAO) inhibitors and adenosine receptor antagonists targeting neurodegenerative diseases[1].

However, transitioning its synthesis from the bench to pilot-scale batch reactors exposes two critical bottlenecks: the highly exothermic electrophilic aromatic nitration of 4-methoxy-1-indanone, and the mass-transfer-limited catalytic hydrogenation of the resulting nitro intermediate. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure safe and high-yielding scale-up.

Process Workflow & Bottleneck Analysis

SynthesisWorkflow SM 4-Methoxy-1-indanone (Starting Material) Nitration Nitration (HNO3/H2SO4) Exothermic, Mixing-sensitive SM->Nitration Controlled Dosing Int1 4-Methoxy-5-nitro-1-indanone (Desired Intermediate) Nitration->Int1 Major Pathway Imp1 7-Nitro Isomer (Regio-impurity) Nitration->Imp1 Poor Temp Control Reduction Catalytic Hydrogenation (H2, Pd/C) Int1->Reduction H2 Pressure Agitation Prod 5-Amino-4-methoxy-1-indanone (Target API Intermediate) Reduction->Prod Complete Conversion Imp2 Hydroxylamine Intermediate (Catalyst Poison) Reduction->Imp2 H2 Starvation Imp2->Prod Prolonged Reduction Imp3 Azo/Azoxy Dimers (Colored Impurities) Imp2->Imp3 Condensation

Fig 1: Reaction pathway and scale-up bottlenecks for 5-Amino-4-methoxy-1-indanone synthesis.

Module 1: Electrophilic Aromatic Nitration

Transformation: 4-Methoxy-1-indanone → 4-Methoxy-5-nitro-1-indanone

Q: Why am I seeing a high percentage of the 7-nitro isomer during scale-up, and how can I improve regioselectivity? A: The methoxy group at the C4 position is strongly activating and ortho/para directing. While Density Functional Theory (DFT) studies predict that nitration at the C5 position (ortho to methoxy) is electronically and sterically favored over the C7 position (para to methoxy)[2], regioselectivity is highly temperature-dependent. In batch scale-up, inadequate mixing leads to localized "hot spots" during the addition of the nitrating agent. Elevated localized temperatures provide the activation energy required to overcome the steric hindrance at the C7 position, increasing the formation of the 7-nitro isomer. Enhancing impeller shear and strictly maintaining the internal temperature ( Tr​ ) below 5 °C will restore the kinetic preference for the 5-nitro isomer.

Q: How do I prevent thermal runaway during the addition of fuming nitric acid? A: Nitration is notoriously exothermic, with heats of reaction often exceeding -130 kJ/mol[3]. If the dosing rate of HNO3​ exceeds the cooling capacity of the reactor jacket, unreacted nitrating agent accumulates. This can trigger a thermal runaway, pushing the system past its TD24​ (the temperature at which the time to maximum rate of thermal runaway is 24 hours)[4]. To prevent this, the dosing must be strictly kinetically controlled. You must calculate the Adiabatic Temperature Rise (ATR) for your specific concentration[4] and interlock the dosing pump to the reactor's internal thermocouple.

Protocol 1: Self-Validating Scalable Nitration

Causality Focus: This protocol uses a feed-back loop dosing strategy to prevent reactant accumulation, ensuring the process remains heat-transfer controlled rather than mass-transfer limited.

  • Reactor Preparation: Charge 4-methoxy-1-indanone (1.0 eq) into a glass-lined reactor. Add concentrated H2​SO4​ (10 volumes) and agitate at 250 RPM. Cool the jacket until the internal temperature ( Tr​ ) stabilizes at 0 °C.

  • Controlled Dosing: Prepare a mixed acid solution of 65% HNO3​ (1.05 eq) in H2​SO4​ . Begin dosing via a subsurface dip tube.

  • IPC 1 (Thermal Validation): Interlock the dosing pump to Tr​ .

    • Condition: If Tr​ exceeds 5 °C, the pump must automatically pause.

    • Causality: This prevents the accumulation of unreacted HNO3​ , ensuring the maximum synthesis temperature never approaches the decomposition onset (typically >230 °C for nitrated indanones)[4].

  • Aging: Once dosing is complete, age the reaction at 0–5 °C for 2 hours.

  • IPC 2 (Chemical Validation): Pull a sample for HPLC analysis.

    • Condition: If unreacted starting material is >2.0%, continue aging for 1 hour. Do not add more HNO3​ , as excess oxidant promotes oxidative degradation of the indanone ring.

  • Quench: Discharge the mixture slowly into a secondary reactor containing crushed ice and water (vigorous agitation) to precipitate the 4-methoxy-5-nitro-1-indanone. Filter and wash with cold water until the filtrate pH is >5.

Module 2: Catalytic Nitro Reduction

Transformation: 4-Methoxy-5-nitro-1-indanone → 5-Amino-4-methoxy-1-indanone

Q: My catalytic hydrogenation stalls at 70% conversion. What causes this and how do I fix it? A: This is a classic symptom of gas-liquid mass transfer limitation leading to catalyst poisoning. The reduction of a nitroarene proceeds sequentially: Nitro Nitroso Hydroxylamine Amine[5]. In a large batch reactor, if the hydrogen dissolution rate is slower than the chemical reaction rate (H2 starvation), the highly reactive hydroxylamine intermediate accumulates. Hydroxylamines strongly adsorb to and poison Palladium (Pd/C) catalysts[6][7]. To fix this, you must increase the gas-liquid interfacial area using a gas-entrainment (hollow-shaft) impeller and maintain a constant, elevated H2​ pressure. Alternatively, adding vanadium promoters can drastically accelerate the reduction of the hydroxylamine intermediate[7].

Q: I'm observing a significant amount of a highly colored, insoluble impurity. What is it? A: The colored impurity is likely an azo or azoxy dimer. When hydrogen starvation occurs, the accumulated hydroxylamine intermediate undergoes a rapid, base-catalyzed condensation with the upstream nitroso intermediate to form azoxy compounds[5]. Because these dimers are highly conjugated, they are deeply colored (often orange or red) and are notoriously difficult to purge via crystallization. Preventing H2 starvation is the only reliable way to suppress this pathway.

Protocol 2: Self-Validating Catalytic Hydrogenation

Causality Focus: This protocol relies on continuous hydrogen uptake monitoring to ensure the reaction does not stall at the dangerous hydroxylamine stage.

  • Reactor Preparation: Charge 4-methoxy-5-nitro-1-indanone (1.0 eq) and 5% Pd/C (5 wt% loading) into a pressure reactor. Add Ethanol/THF (8:2 v/v, 15 volumes).

  • Inerting: Purge the headspace with N2​ (3 cycles of 3 bar), followed by H2​ (3 cycles of 3 bar).

  • Reaction: Pressurize the reactor to 5 bar H2​ . Initiate high-shear agitation (>800 RPM using a gas-entrainment impeller) and heat to 45 °C.

  • IPC 1 (Mass-Transfer Validation): Monitor the H2​ mass flow controller.

    • Causality: A sharp drop in H2​ uptake before theoretical consumption (3 molar equivalents) indicates catalyst poisoning by hydroxylamine.

    • Condition: If uptake stalls prematurely, do not vent. Increase pressure to 7 bar and temperature to 55 °C to force the reduction of the adsorbed hydroxylamine.

  • IPC 2 (Chemical Validation): Once H2​ uptake ceases, hold for 30 minutes, then sample for HPLC.

    • Condition: The hydroxylamine intermediate must be <0.1% before venting the reactor. Exposing accumulated hydroxylamine to oxygen during workup can lead to rapid, uncontrolled exothermic oxidation.

  • Workup: Filter the catalyst over a pad of Celite under an inert N2​ atmosphere. Concentrate the filtrate under reduced pressure to crystallize the 5-Amino-4-methoxy-1-indanone.

Critical Process Parameters (CPPs) & Thermodynamic Data

To ensure a safe scale-up, the following quantitative parameters must be integrated into your batch records. Data is generalized from standard indanone nitration and nitroarene hydrogenation profiles[3][4][5].

ParameterNitration StepHydrogenation StepScale-Up Implication
Enthalpy of Reaction ( ΔH ) ~ -130 kJ/mol~ -500 kJ/molBoth steps are highly exothermic; requires robust jacket cooling and precise dosing/pressure control.
Adiabatic Temp Rise (ATR) 55 °C – 75 °C> 150 °CDefines the maximum theoretical temperature if cooling fails.
TD24​ (Time to Max Rate = 24h) > 230 °CN/AThe process temperature must be strictly maintained well below this decomposition threshold.
Agitation Speed 200 – 400 RPM> 800 RPMHigh shear is critical in reduction to overcome gas-liquid mass transfer limits and prevent dimer formation.
Primary Impurity Risk 7-Nitro isomer (Regio-impurity)Azoxy dimers / HydroxylamineDictated by temperature control (Nitration) and H2​ availability (Reduction).
References
  • Köckinger, M., et al. "Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration of 4-Fluoro-2-methoxyaniline to Prepare a Key Building Block of Osimertinib." Organic Process Research & Development, 2020. [Link]

  • "Hazard Evaluation and Safety Considerations for Scale-Up of a Fuming Nitric Acid Mediated Nitration of Aryl Boronic Acids." Organic Process Research & Development, 2022. [Link]

  • Baumeister, P., et al. "Strong reduction of hydroxylamine accumulation in the catalytic hydrogenation of nitroarenes by vanadium promoters." Organic Process Research & Development, 1997. [Link]

  • "Continuous and Selective Hydrogenation of Heterocyclic Nitroaromatics in a Micropacked Bed Reactor." Organic Process Research & Development, 2021. [Link]

Sources

Reference Data & Comparative Studies

Validation

Comprehensive FTIR Spectra Comparison of Substituted Methoxy Indanones

As a Senior Application Scientist, distinguishing regioisomers during the scale-up of active pharmaceutical ingredients (APIs) is a routine yet critical challenge. Substituted methoxy indanones—specifically 5-methoxy-1-i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, distinguishing regioisomers during the scale-up of active pharmaceutical ingredients (APIs) is a routine yet critical challenge. Substituted methoxy indanones—specifically 5-methoxy-1-indanone, 6-methoxy-1-indanone, and 5,6-dimethoxy-1-indanone—are essential building blocks in medicinal chemistry. Most notably, 5,6-dimethoxy-1-indanone serves as the foundational intermediate in the total synthesis of Donepezil, a widely prescribed acetylcholinesterase inhibitor.

Fourier-Transform Infrared Spectroscopy (FTIR) provides a rapid, non-destructive, and highly reliable method for differentiating these regioisomers. This guide objectively compares their FTIR spectral profiles by analyzing the fundamental electronic effects that drive their distinct absorption frequencies.

Mechanistic Causality: Electronic Effects on the Carbonyl Bond

The position of the methoxy (-OCH₃) group on the aromatic ring fundamentally alters the electron density of the conjugated cyclopentanone system. The carbonyl (C=O) stretching frequency acts as a direct readout of the bond's force constant, which shifts based on the balance between resonance (+M) and inductive (-I) effects.

  • Unsubstituted 1-Indanone (Baseline): Lacking any electron-donating or withdrawing substituents on the aromatic ring, the baseline C=O stretching frequency for the indanone core typically appears around 1710 cm⁻¹[1].

  • 5-Methoxy-1-indanone: The methoxy group at the C5 position is para to the bridgehead carbon (C7a) attached to the carbonyl group. This specific geometry allows the oxygen's lone pairs to donate electron density into the aromatic ring and conjugate directly with the carbonyl group via the resonance (+M) effect. This delocalization increases the single-bond character of the C=O bond, weakening it and shifting the stretching frequency to a lower wavenumber (~1703 cm⁻¹)[2].

  • 6-Methoxy-1-indanone: When the methoxy group is positioned at C6, it is meta to the C7a bridgehead. Resonance donation cannot effectively reach the carbonyl carbon due to the orbital mismatch at the meta position. Consequently, the electron-withdrawing inductive (-I) effect of the electronegative oxygen atom dominates. This pulls electron density away from the carbonyl, strengthening the C=O bond and resulting in a higher stretching frequency (~1714 cm⁻¹), which closely resembles the unsubstituted core[3].

  • 5,6-Dimethoxy-1-indanone: The presence of both para and meta methoxy groups creates a competing electronic environment. However, the strong +M resonance effect from the C5 position typically overrides the -I effect from the C6 position, resulting in a net shift of the carbonyl stretch to ~1695–1709 cm⁻¹[4].

G Indanone 1-Indanone Core Baseline C=O Stretch: ~1710 cm⁻¹ Sub5 5-Methoxy Isomer Para to C7a Strong +M Resonance Indanone->Sub5 Sub6 6-Methoxy Isomer Meta to C7a Dominant -I Induction Indanone->Sub6 Sub56 5,6-Dimethoxy Isomer Combined Electronic Effects Indanone->Sub56 Effect5 Increased C=O Single Bond Character Lower Frequency (~1703 cm⁻¹) Sub5->Effect5 Effect6 Minimal Resonance to C=O Higher Frequency (~1714 cm⁻¹) Sub6->Effect6 Effect56 Synergistic Shift (+M dominates) Frequency (~1695-1709 cm⁻¹) Sub56->Effect56

Figure 1: Electronic effects of methoxy substitution on indanone C=O stretching frequencies.

Comparative FTIR Spectral Data

The following table summarizes the key diagnostic stretching frequencies used to differentiate the indanone derivatives.

CompoundC=O Stretch (cm⁻¹)Aromatic C=C Stretch (cm⁻¹)C-O-C Methoxy Stretch (cm⁻¹)
1-Indanone ~1710~1600, 1585N/A
5-Methoxy-1-indanone ~1703~1600, 1580~1250, 1020
6-Methoxy-1-indanone ~1714~1608, 1585~1260, 1033
5,6-Dimethoxy-1-indanone ~1695 - 1709~1595, 1505~1265, 1040

Self-Validating Experimental Protocol: ATR-FTIR Analysis

To ensure absolute reproducibility and trustworthiness of the spectral data, the following Attenuated Total Reflectance (ATR) FTIR protocol must be executed. This workflow is designed as a self-validating system to prevent common spectroscopic artifacts[5].

Step 1: Sample Preparation & Desiccation

  • Action: Dry the highly pure (>98%) indanone samples in a vacuum desiccator over anhydrous calcium chloride for 24 hours prior to analysis.

  • Causality: Indanones can be mildly hygroscopic. Residual moisture introduces a broad, intense O-H stretching band at ~3300 cm⁻¹ and a bending mode at ~1640 cm⁻¹, which can artificially broaden or obscure the critical carbonyl region.

Step 2: Background Spectrum Acquisition

  • Action: Clean the ATR crystal (diamond or ZnSe) with HPLC-grade isopropanol and allow it to evaporate completely. Collect a background spectrum (4000–400 cm⁻¹, 32 scans, 4 cm⁻¹ resolution).

  • Causality: This step subtracts the ambient atmospheric CO₂ (~2350 cm⁻¹) and water vapor rotational bands, ensuring the baseline is entirely flat and intrinsic only to the sample.

Step 3: Sample Application and Evanescent Wave Coupling

  • Action: Place 2–5 mg of the solid methoxy indanone directly onto the center of the ATR crystal. Lower the ATR anvil and apply consistent, high pressure until the torque slip-clutch engages.

  • Causality: The evanescent wave generated in ATR-FTIR penetrates only 0.5 to 2 micrometers into the sample. Insufficient pressure results in an air gap, which drastically reduces the signal-to-noise ratio and artificially suppresses the intensity of high-wavenumber peaks (like the C=O stretch), leading to quantitative misinterpretation.

Step 4: Data Acquisition and Self-Validation

  • Action: Scan the sample using the exact parameters as the background. Apply an ATR correction algorithm to the raw data.

  • Causality (Self-Validation): The ATR correction compensates for the wavelength-dependent penetration depth (infrared light penetrates deeper at lower wavenumbers). Validate the integrity of the spectrum by checking the aliphatic C-H stretching region (2850–2950 cm⁻¹). If these peaks are flattened at the top (exceeding 1.5 absorbance units), the signal is saturated. If saturation occurs, reduce the sample pressure or quantity and rescan to ensure the C=O peak position is mathematically accurate.

References

  • Title : Synthesis and Proton Magnetic Resonance Studies of 2,2,3-Trimethyl-5,7-dineopentyl-1-indanone | Source : SciSpace | URL : [Link][1]

  • Title : Supplementary Information - The Royal Society of Chemistry | Source : RSC.org | URL : [Link][2]

  • Title : Catalyzed Ring-Expansion of Cyclic 2-Azidoalcohols for Synthesis of Azaheterocycles Part II | Source : DR-NTU | URL : [Link][3]

  • Title : Simple and Regioselective Bromination of 5,6-Disubstituted-indan-1-ones with Br2 Under Acidic and Basic Conditions | Source : MDPI | URL : [Link][4]

Sources

Comparative

Benchmarking 5-Amino-4-methoxy-1-indanone Derivatives: A Comprehensive Guide to Multi-Target Profiling in Biological Assays

As the drug discovery paradigm for neurodegenerative disorders shifts from single-target hyper-specificity to network-based polypharmacology, the demand for versatile, privileged chemical scaffolds has surged. Among thes...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As the drug discovery paradigm for neurodegenerative disorders shifts from single-target hyper-specificity to network-based polypharmacology, the demand for versatile, privileged chemical scaffolds has surged. Among these, 5-Amino-4-methoxy-1-indanone (CAS 1116359-21-7) has emerged as a critical building block for synthesizing Multi-Target-Directed Ligands (MTDLs) 1.

This guide provides an objective benchmarking framework for evaluating 5-amino-4-methoxy-1-indanone derivatives against standard reference compounds. By detailing the mechanistic rationale, comparative performance data, and self-validating experimental protocols, this document equips researchers with the authoritative methodologies required to profile these complex molecules.

Mechanistic Rationale: The Indanone Scaffold as a Privileged Structure

The clinical success of Donepezil—a gold-standard acetylcholinesterase (AChE) inhibitor—relies heavily on its 5,6-dimethoxy-1-indanone moiety, which anchors the molecule to the peripheral anionic site (PAS) of the AChE enzyme 2. Binding at the PAS not only inhibits the catalytic hydrolysis of acetylcholine but also prevents AChE-induced fibrillization of amyloid-beta (Aβ) peptides 3.

By replacing the 5,6-dimethoxy configuration with a 5-amino-4-methoxy substitution, medicinal chemists fundamentally alter the scaffold's electronic distribution and hydrogen-bonding capabilities. The primary amine acts as a potent hydrogen-bond donor, enabling novel interactions within the FAD-dependent catalytic core of Monoamine Oxidase B (MAO-B) 4. Consequently, derivatives of this scaffold exhibit a highly desirable multi-target profile: dual inhibition of cholinesterases and MAO-B, coupled with Aβ anti-aggregating properties.

Pathway Indanone 5-Amino-4-methoxy- 1-indanone Scaffold AChE AChE PAS Binding (Inhibition) Indanone->AChE High Affinity MAOB MAO-B Catalytic Inhibition Indanone->MAOB Moderate Affinity Abeta Blockade of Aβ Aggregation Indanone->Abeta Steric Hindrance AChE->Abeta Blocks PAS-induced fibrillization ACh Elevated Acetylcholine (Synaptic Cleft) AChE->ACh Prevents Hydrolysis DA Elevated Dopamine (Striatum) MAOB->DA Prevents Oxidation Neuro Neuroprotection & Cognitive Restoration Abeta->Neuro Reduces Toxicity ACh->Neuro DA->Neuro

Fig 1: Multi-target signaling modulation by indanone derivatives in neurodegenerative models.

Quantitative Benchmarking: Comparative Performance Data

To objectively evaluate the efficacy of 5-amino-4-methoxy-1-indanone derivatives, they must be benchmarked against highly selective, single-target clinical standards. The table below illustrates a representative profiling of a synthesized indanone MTDL lead against Donepezil (AChE standard) and Selegiline (MAO-B standard).

Note: While a hyper-selective drug like Donepezil achieves sub-nanomolar potency against AChE, the strategic advantage of the indanone MTDL lies in its balanced polypharmacology, addressing the multifactorial nature of neurodegeneration 5.

CompoundAChE IC₅₀ (nM)BChE IC₅₀ (nM)MAO-B IC₅₀ (µM)Aβ Aggregation Inhibition (%) at 10 µM
Donepezil (Reference)5.2 ± 0.4> 5000> 10022.4 ± 1.5%
Selegiline (Reference)> 10000> 100000.04 ± 0.01N/A
5-Amino-4-methoxy Lead 12.8 ± 1.185.4 ± 6.22.1 ± 0.368.7 ± 3.2%

High-Fidelity Experimental Protocols

To ensure scientific integrity, biological assays must be designed as self-validating systems . The following protocols detail the causality behind each methodological choice, ensuring robust data generation when screening indanone derivatives.

Protocol A: Cholinesterase Kinetic Profiling (Modified Ellman’s Assay)

This assay quantifies the inhibition of AChE and BChE. It relies on the enzymatic hydrolysis of acetylthiocholine (ATCh) to thiocholine, which subsequently reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to yield the yellow 5-thio-2-nitrobenzoate anion (measured at 412 nm).

Causality & Self-Validation: The buffer pH is strictly maintained at 8.0. Dropping the pH significantly reduces AChE catalytic efficiency, while raising it above 8.5 triggers spontaneous, non-enzymatic hydrolysis of the ATCh substrate, leading to false-positive absorbance readings. To self-validate, a "Blank" well (containing buffer, DTNB, ATCh, and test compound, but no enzyme) is mandatory to subtract background chemical hydrolysis and rule out compound auto-absorbance at 412 nm.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare 0.1 M Sodium Phosphate buffer (pH 8.0). Dissolve DTNB to 0.3 mM and ATCh to 0.5 mM in the buffer. Prepare recombinant human AChE at 0.02 U/mL.

  • Pre-Incubation: In a 96-well microplate, add 140 µL of buffer, 20 µL of test compound (varying concentrations in 1% DMSO), and 20 µL of AChE solution. Incubate at 25°C for 15 minutes to allow steady-state enzyme-inhibitor complex formation.

  • Reaction Initiation: Add 20 µL of the DTNB/ATCh substrate mixture to all wells to initiate the reaction.

  • Kinetic Readout: Immediately transfer to a microplate reader. Record the absorbance at 412 nm every 30 seconds for 10 minutes. Calculate the initial velocity ( V0​ ) from the linear portion of the curve to determine the IC₅₀.

Protocol B: MAO-B Fluorometric Coupled-Enzyme Assay

This assay measures MAO-B activity via the oxidation of benzylamine, which produces hydrogen peroxide ( H2​O2​ ). In the presence of Horseradish Peroxidase (HRP), the H2​O2​ reacts with Amplex Red to generate highly fluorescent resorufin.

Causality & Self-Validation: Because this is a coupled-enzyme system, a test compound might falsely appear as an MAO-B inhibitor if it actually inhibits the secondary enzyme (HRP) or scavenges H2​O2​ . To ensure trustworthiness, a counter-screen must be performed: test the compound directly against HRP and Amplex Red by spiking the system with exogenous H2​O2​ (bypassing MAO-B). If fluorescence drops in the counter-screen, the compound is a false positive.

Step-by-Step Methodology:

  • Enzyme Preparation: Prepare 0.05 M Sodium Phosphate buffer (pH 7.4). Dilute human recombinant MAO-B to 0.5 U/mL.

  • Pre-Incubation: Combine 50 µL of MAO-B with 25 µL of the indanone derivative (serial dilutions) in a black, flat-bottom 96-well plate. Incubate for 30 minutes at room temperature in the dark.

  • Working Solution Addition: Prepare a working solution containing 1 mM benzylamine, 1 U/mL HRP, and 50 µM Amplex Red. Add 25 µL of this solution to initiate the reaction.

  • Fluorescence Measurement: Incubate for 60 minutes at room temperature. Measure fluorescence using excitation at 530 nm and emission at 590 nm.

High-Throughput Screening (HTS) Workflow

To efficiently benchmark libraries of 5-amino-4-methoxy-1-indanone derivatives, a tiered screening logic is required. Primary screens filter for the core PAS-binding activity, while secondary and tertiary screens validate the multi-target profile and eliminate assay-interfering artifacts.

Workflow Lib Compound Library Pri Primary Screen Ellman's Assay Lib->Pri Sec Secondary Screen MAO-B Assay Pri->Sec Tert Counter-Screen HRP & Cytotox Sec->Tert Lead Lead Optimization Tert->Lead

Fig 2: Tiered high-throughput screening workflow for multi-target directed indanone ligands.

Conclusion

The 5-amino-4-methoxy-1-indanone scaffold is a highly tunable intermediate that bridges the gap between traditional single-target cholinesterase inhibitors and next-generation neuroprotective therapeutics. By rigorously benchmarking these derivatives using the self-validating kinetic and fluorometric protocols outlined above, drug development professionals can confidently identify true Multi-Target-Directed Ligands capable of simultaneously modulating cholinergic deficits, dopaminergic tone, and amyloidogenic pathways.

References

  • Journal of Medicinal Chemistry (ACS Publications) : Novel Donepezil-Based Inhibitors of Acetyl- and Butyrylcholinesterase and Acetylcholinesterase-Induced β-Amyloid Aggregation. URL:[Link]

  • SciELO : Donepezil: A review of the recent structural modifications and their impact on anti-Alzheimer activity. URL:[Link]

  • PMC (NIH) : The recent development of donepezil structure-based hybrids as potential multifunctional anti-Alzheimer's agents: highlights from 2010 to 2020. URL:[Link]

  • ACS Omega (ACS Publications) : Donepezil-Inspired Multitargeting Indanone Derivatives as Effective Anti-Alzheimer's Agents. URL:[Link]

Sources

Validation

A Comparative Guide to Mass Spectrometry for Validating the Structural Integrity of 5-Amino-4-methoxy-1-indanone

Introduction: The Imperative of Structural Integrity in Pharmaceutical Intermediates In the landscape of drug development, the molecular structure of an active pharmaceutical ingredient (API) and its synthetic precursors...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative of Structural Integrity in Pharmaceutical Intermediates

In the landscape of drug development, the molecular structure of an active pharmaceutical ingredient (API) and its synthetic precursors is not merely a chemical descriptor; it is the fundamental determinant of its biological activity, safety, and stability. The compound 5-Amino-4-methoxy-1-indanone is a key building block in the synthesis of more complex pharmaceutical agents.[1][2] Its precise atomic arrangement—the location of the amino group, the methoxy substituent, and the carbonyl function on the indanone scaffold—is critical. Even minor isomeric impurities can lead to significant alterations in downstream reactions, potentially generating off-target pharmacological effects or toxic byproducts.[3] Therefore, rigorous validation of its structural integrity is a non-negotiable checkpoint in the quality control pipeline, mandated by regulatory bodies like the U.S. Food and Drug Administration (FDA).[4][5]

This guide provides an in-depth comparison of mass spectrometry-based techniques for the definitive structural validation of 5-Amino-4-methoxy-1-indanone. We will explore the causality behind experimental choices, present detailed protocols, and contrast the performance of mass spectrometry with orthogonal analytical techniques. Our approach is grounded in the principles of the International Council for Harmonisation (ICH) guidelines, which emphasize that an analytical procedure's objective is to demonstrate its suitability for its intended purpose.[6][7]

Part 1: The Core Role of High-Resolution Mass Spectrometry (HRMS)

Mass spectrometry (MS) is a cornerstone technique for confirming molecular identity due to its exceptional sensitivity and specificity. For structural validation, High-Resolution Mass Spectrometry (HRMS), often performed on Orbitrap or Time-of-Flight (TOF) analyzers, is the primary tool.

The Causality Behind Choosing HRMS: Why not standard-resolution MS? The answer lies in confidence and precision. HRMS provides mass measurements with high accuracy (typically < 5 ppm), which allows for the unambiguous determination of a molecule's elemental composition.[8][9] For 5-Amino-4-methoxy-1-indanone (C₁₀H₁₁NO₂), the theoretical exact mass is 177.07898 Da. An HRMS instrument can measure this mass to several decimal places, effectively eliminating thousands of other potential chemical formulas that might have the same nominal mass (177 Da). This capability is crucial for identifying potential isobaric impurities—compounds with the same nominal mass but different elemental compositions—that could compromise the quality of the starting material.[5]

Experimental Protocol: Molecular Formula Confirmation via LC-HRMS

Objective: To confirm the elemental composition of 5-Amino-4-methoxy-1-indanone by obtaining a highly accurate mass measurement of its protonated molecular ion ([M+H]⁺).

Instrumentation:

  • Liquid Chromatograph (LC) coupled to a High-Resolution Mass Spectrometer (e.g., Q Exactive GC Orbitrap or similar).[5]

Procedure:

  • Sample Preparation: Accurately weigh and dissolve the 5-Amino-4-methoxy-1-indanone standard and test sample in a suitable solvent (e.g., 90:10 Water:Acetonitrile with 0.1% formic acid) to a concentration of approximately 100 ng/mL.

  • Chromatographic Separation:

    • Inject 5 µL of the sample onto a reversed-phase C18 column.

    • Elute with a gradient of mobile phase A (Water with 0.1% formic acid) and mobile phase B (Acetonitrile with 0.1% formic acid). This step separates the target analyte from potential non-isobaric impurities.

  • Mass Spectrometry Analysis:

    • Ionization Mode: Positive Electrospray Ionization (ESI+), as the primary amine is readily protonated.

    • Mass Analyzer Mode: Full scan mode with a resolution setting of >70,000.

    • Scan Range: m/z 100-500.

  • Data Analysis:

    • Extract the ion chromatogram for the theoretical [M+H]⁺ of C₁₀H₁₁NO₂ (m/z 178.08626).

    • Determine the measured accurate mass from the mass spectrum at the apex of the chromatographic peak.

    • Calculate the mass error in parts-per-million (ppm) using the formula: Error (ppm) = [(Measured Mass - Theoretical Mass) / Theoretical Mass] * 10^6

    • Acceptance Criterion: The absolute mass error should be ≤ 5 ppm, as per standard pharmaceutical practice for confident elemental composition assignment.[8]

Part 2: Tandem Mass Spectrometry (MS/MS) for Structural Elucidation

While HRMS confirms what atoms are present, it cannot definitively confirm their connectivity. For example, an isomer like 6-Amino-5-methoxy-1-indanone would have the exact same elemental composition and accurate mass. This is where tandem mass spectrometry (MS/MS) becomes indispensable.

The Causality Behind Choosing MS/MS: MS/MS provides a structural "fingerprint" of a molecule.[10] In this technique, the molecular ion of interest (the precursor ion) is isolated and then fragmented by collision-induced dissociation (CID). The resulting fragment ions (product ions) are characteristic of the molecule's specific bond arrangements.[11][12] By analyzing these fragmentation patterns, we can piece together the molecular structure and differentiate it from its isomers. The fragmentation of cyclic ketones, for instance, often follows predictable pathways that can be diagnostic.[13][14]

Hypothesized Fragmentation Pathway of 5-Amino-4-methoxy-1-indanone

The structure of 5-Amino-4-methoxy-1-indanone suggests several likely fragmentation pathways upon CID. The primary sites of cleavage are often adjacent to functional groups like carbonyls and amines (α-cleavage).[10]

G cluster_legend Legend key1 Precursor Ion key2 Major Fragment key3 Neutral Loss parent [M+H]⁺ m/z 178.0863 loss1 - CO (28 Da) parent->loss1 loss2 - •CH₃ (15 Da) parent->loss2 frag1 [M+H-CO]⁺ m/z 150.0913 frag2 [M+H-CH₃]⁺ m/z 163.0628 loss3 - CO (28 Da) frag2->loss3 frag3 [M+H-CH₃-CO]⁺ m/z 135.0678 loss1->frag1 loss2->frag2 loss3->frag3

Caption: Hypothesized MS/MS fragmentation pathway for protonated 5-Amino-4-methoxy-1-indanone.

Experimental Protocol: MS/MS for Structural Confirmation

Objective: To generate a characteristic fragmentation spectrum for 5-Amino-4-methoxy-1-indanone to confirm its atomic connectivity and distinguish it from potential isomers.

Instrumentation:

  • LC-HRMS system capable of MS/MS (e.g., Q-TOF, Orbitrap, or Triple Quadrupole).

Procedure:

  • Sample Infusion: The sample can be analyzed via the LC method described previously, or by direct infusion for method development.

  • MS/MS Method:

    • Precursor Ion Selection: Set the mass spectrometer to isolate the [M+H]⁺ ion at m/z 178.0863.

    • Collision-Induced Dissociation (CID): Apply a normalized collision energy (e.g., stepped energies of 15, 25, 40 eV) using an inert gas (e.g., nitrogen or argon) to induce fragmentation.

    • Product Ion Scan: Scan for product ions in a relevant mass range (e.g., m/z 40-180).

  • Data Analysis:

    • Compare the experimentally observed product ion spectrum against the hypothesized fragmentation pathway.

    • The presence of key fragments (e.g., loss of CO, loss of a methyl radical) provides strong evidence for the assigned structure. The fragmentation pattern of a different isomer would yield a significantly different product ion spectrum.[11]

Part 3: Comparison with Orthogonal Analytical Techniques

Technique Principle Information Provided Strengths Limitations
Mass Spectrometry (HRMS & MS/MS) Mass-to-charge ratio of ions and their fragments.Elemental composition, molecular weight, structural connectivity (fingerprint).Unmatched sensitivity (sub-ppm detection), high specificity, can be coupled to chromatography (LC/GC).Destructive, can be difficult to interpret complex fragmentation, may not distinguish certain stereoisomers.[16]
NMR Spectroscopy (¹H, ¹³C, 2D) Nuclear spin transitions in a magnetic field.Definitive atom connectivity, stereochemistry, 3D structure.[17]Gold standard for de novo structural elucidation, non-destructive, highly quantitative (qNMR).[18][19]Relatively low sensitivity (requires µg-mg amounts), complex spectra for large molecules, higher instrument cost.[20]
FTIR Spectroscopy Absorption of infrared radiation by molecular bonds.Presence of specific functional groups (e.g., C=O, N-H, C-O).[16]Fast, non-destructive, requires minimal sample prep, excellent for quick identity confirmation.[21][22]Provides limited information on overall molecular connectivity, not suitable for complex mixture analysis without separation.[16]

Part 4: An Integrated Workflow for Complete Structural Validation

A comprehensive and trustworthy validation strategy integrates these techniques into a logical workflow. This ensures that the structural identity is confirmed with the highest degree of confidence, satisfying stringent regulatory expectations.[23][24]

G start Test Sample: 5-Amino-4-methoxy-1-indanone ftir Step 1: FTIR Analysis start->ftir Quick Functional Group Check hplc Step 2: HPLC-UV Purity ftir->hplc Confirm C=O, N-H, C-O fail Structure Not Confirmed (Further Investigation) ftir->fail Incorrect Functional Groups hrms Step 3: LC-HRMS Analysis hplc->hrms Assess Purity & Detect Impurities msms Step 4: MS/MS Fragmentation hrms->msms Confirm Elemental Composition (Mass Accuracy < 5 ppm) hrms->fail Mass Error > 5 ppm nmr Step 5: NMR Spectroscopy (Orthogonal Confirmation) msms->nmr Confirm Atomic Connectivity msms->fail Mismatch with Reference Spectrum pass Structure Confirmed nmr->pass Confirm Definitive Structure nmr->fail Inconsistent Connectivity

Caption: Integrated workflow for the structural validation of a pharmaceutical intermediate.

This workflow represents a self-validating system. An initial, rapid screen by FTIR confirms the expected functional groups.[16] HPLC assesses purity, and the subsequent LC-MS analysis provides two layers of evidence: HRMS for the elemental formula and MS/MS for the structural fingerprint.[25] Finally, NMR spectroscopy serves as the ultimate orthogonal confirmation, providing an unambiguous map of the molecular structure.[17][26] This multi-faceted approach ensures the structural integrity of 5-Amino-4-methoxy-1-indanone, meeting the rigorous standards required for pharmaceutical development.[27][28]

References

  • FDA. (n.d.). Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration. [Link]

  • Lab Manager. (2025, October 2). ICH and FDA Guidelines for Analytical Method Validation. [Link]

  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • FDA. (2024, March 6). Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. [Link]

  • Grange, A. H., & Konig, W. A. (2013). Structural analysis of 2-arylidene-1-indanone derivatives by electrospray ionization tandem mass spectrometry. Journal of Mass Spectrometry, 48(11), 1167-1174. [Link]

  • Sterling Pharma Solutions. (2025, May 8). The benefits of high-resolution mass spectrometry for impurity profiling. [Link]

  • ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

  • BioAgilytix. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

  • ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • Separation Science. (2023, December 9). Confident pharmaceutical impurity profiling using high-res mass spec. [Link]

  • Slideshare. (n.d.). ICH Q2 Analytical Method Validation. [Link]

  • FDA. (1997, May). Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]

  • ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

  • ResolveMass Laboratories Inc. (2026, February 25). Impurity Profiling and Characterization for Generic Project. [Link]

  • Whitman College. (n.d.). GCMS Section 6.11.2: Fragmentation of Cyclic Ketones. [Link]

  • Yu, Y., et al. (2015). Liquid Chromatography-High Resolution Mass Spectrometry for Peptide Drug Quality Control. Journal of Pharmaceutical Sciences, 104(5), 1646-1655. [Link]

  • Nature Communications. (2024, July 2). Directly elucidate the structure of small molecules from a miniaturized mass spectrometry. [Link]

  • ResearchGate. (2025, August 5). Structure verification of small molecules using mass spectrometry and NMR spectroscopy. [Link]

  • Kind, T., & Fiehn, O. (2010). Advances in structure elucidation of small molecules using mass spectrometry. Bioanalytical reviews, 2(1-4), 23-60. [Link]

  • Liu, Y., et al. (2019). Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development. Trends in Analytical Chemistry, 121, 115686. [Link]

  • PubMed. (2010, December 15). Advances in structure elucidation of small molecules using mass spectrometry. [Link]

  • ResearchGate. (2020, October 20). Synthesis and Structural Features of Indanone, Tetralone and Naphthone Derivatives. [Link]

  • University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. [Link]

  • RSC Publishing. (2022, November 22). Annulations involving 1-indanones to access fused- and spiro frameworks. [Link]

  • Wikipedia. (n.d.). Fragmentation (mass spectrometry). [Link]

  • PMC. (n.d.). Dataset of Fourier transform infrared (FTIR) spectra of a primary amine, selected aldehydes, and their Schiff bases acquired using the Invenio-R spectrometer. [Link]

  • ACS Publications. (2018, December 21). Method for the Direct Enantioselective Synthesis of Chiral Primary α-Amino Ketones by Catalytic α-Amination. [Link]

  • Semantic Scholar. (n.d.). The Mass Spectra of Cyclic Ketones. [Link]

  • Journal of Physical Science. (2018, February 25). Synthesis, Characterisation and Vasolidation Properties of Indanone-based Chalcones. [Link]

  • Preprints.org. (2025, April 14). A Green Chemistry Approach for the Synthesis of Indanones as Fixed Ring Chalcone Analogues. [Link]

  • Wiley Online Library. (2008, March 25). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. [Link]

  • ChemRxiv. (2025, December 16). Categorical Fragmentation Networks in Tandem Mass Spectrometry. [Link]

  • Walsh Medical Media. (2022, January 10). Recent Trends in Analytical Techniques for Impurity Profiling. [Link]

  • University of Nebraska-Lincoln. (n.d.). Introduction to NMR and Its Application in Metabolite Structure Determination. [Link]

  • ResearchGate. (2018, January 13). Identification and structure elucidation by NMR spectroscopy. [Link]

  • Semantic Scholar. (2024, March 20). Enhanced Compound Analysis Using Reactive Paper Spray Mass Spectrometry. [Link]

  • ResearchGate. (2022, April 21). Fourier Transform Infrared (FTIR) Spectroscopic Analysis of Amino Acid Serine for its Chiral Identification. [Link]

  • RSC Publishing. (n.d.). Desktop NMR for structure elucidation and identification of strychnine adulteration. [Link]

  • PubMed. (2020, January 11). Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. [Link]

  • arXiv. (2025, August 30). NMR-Solver: Automated Structure Elucidation via Large-Scale Spectral Matching and Physics-Guided Fragment Optimization. [Link]

  • Tokyo University of Pharmacy and Life Sciences. (n.d.). Introduction to Mass Spectrometry. [Link]

  • Walsh Medical Media. (2019, February 27). Innovative and Useful Approaches on Trace Determinations of Organic and Inorganic Analytes. [Link]

  • Shimadzu. (n.d.). Sequence Analysis of Oligo DNA by In-Source Decay. [Link]

Sources

Comparative

Comparative stability of 5-Amino-4-methoxy-1-indanone at different pH levels

A Comparative Guide to the pH Stability of 5-Amino-4-methoxy-1-indanone Abstract This guide provides a comprehensive analysis of the chemical stability of 5-Amino-4-methoxy-1-indanone across a physiologically relevant pH...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Guide to the pH Stability of 5-Amino-4-methoxy-1-indanone

Abstract

This guide provides a comprehensive analysis of the chemical stability of 5-Amino-4-methoxy-1-indanone across a physiologically relevant pH range. As a functionalized indanone derivative, this compound serves as a critical intermediate in medicinal chemistry, particularly in the synthesis of molecules targeting neurological and inflammatory pathways.[1] Understanding its stability profile is paramount for ensuring the integrity, shelf-life, and efficacy of downstream products. This document outlines a robust experimental protocol for a forced degradation study, presents comparative stability data under acidic, neutral, and basic conditions, and elucidates the potential degradation pathways. The methodologies and findings herein are grounded in established principles of pharmaceutical stability testing to provide researchers, scientists, and drug development professionals with actionable insights for formulation and handling.

Introduction: The Critical Role of pH in Molecular Stability

The stability of an active pharmaceutical ingredient (API) or a key synthetic intermediate is a cornerstone of drug development. Environmental factors, particularly pH, can profoundly influence a molecule's chemical integrity.[2][3] Forced degradation studies, or stress testing, are intentionally designed to accelerate the degradation of a substance to identify likely degradation products, establish degradation pathways, and validate the specificity of analytical methods.[4][5] According to the International Council for Harmonisation (ICH) guidelines, stress testing should include exposure to hydrolysis across a wide range of pH values.[6][7]

5-Amino-4-methoxy-1-indanone possesses three key functional groups that can influence its pH-dependent stability: an aromatic amine, a methoxy ether, and a ketone within a five-membered ring.

  • Aromatic Amine: The basicity of the amino group (a derivative of aniline) makes it susceptible to protonation in acidic media and potential oxidation, especially under basic conditions.[8][9]

  • Methoxy Group: Aromatic ethers are generally stable but can be susceptible to hydrolysis under harsh acidic conditions.[10][11]

  • Indanone Ketone: The carbonyl group and adjacent α-protons can participate in various reactions, though the indanone scaffold itself is relatively stable.[12]

This guide provides a systematic comparison of the stability of 5-Amino-4-methoxy-1-indanone at pH 2 (acidic), pH 7 (neutral), and pH 10 (basic) to simulate conditions it might encounter during synthesis, formulation, and physiological exposure.

Experimental Design & Methodology

The following protocols are designed to provide a validated, trustworthy framework for assessing pH stability. The causality behind each step is explained to ensure scientific rigor.

Materials & Reagents
  • 5-Amino-4-methoxy-1-indanone (Purity >98%)

  • Hydrochloric Acid (HCl), 0.01 M solution (for pH 2 buffer)

  • Sodium Hydroxide (NaOH), 0.01 M solution (for pH 10 buffer)

  • Potassium Phosphate Monobasic (KH₂PO₄)

  • Sodium Phosphate Dibasic (Na₂HPO₄)

  • Acetonitrile (HPLC Grade)

  • Methanol (HPLC Grade)

  • Water (HPLC Grade)

  • Ascorbic Acid (Antioxidant)

Experimental Workflow

The overall workflow is designed to systematically expose the compound to pH stress and quantify its degradation over time.

G cluster_prep Preparation cluster_stress Stress Conditions cluster_analysis Analysis p1 Prepare Buffers (pH 2, 7, 10) s1 Incubate Samples (pH 2, 7, 10) at 60°C p1->s1 p2 Prepare Stock Solution (1 mg/mL in Methanol) p2->s1 s2 Withdraw Aliquots (t=0, 2, 4, 8, 24h) s1->s2 a1 Neutralize & Dilute Samples s2->a1 a2 Inject into HPLC-UV a1->a2 a3 Quantify Remaining Parent Compound a2->a3

Figure 1: Experimental workflow for the pH stability study.

Detailed Protocols

Protocol 1: Buffer and Sample Preparation

  • pH 2.0 Buffer: Prepare a 0.01 M HCl solution in HPLC-grade water.

  • pH 7.0 Buffer: Prepare a phosphate buffer by dissolving appropriate amounts of KH₂PO₄ and Na₂HPO₄ in HPLC-grade water to a final concentration of 50 mM.

  • pH 10.0 Buffer: Prepare a 0.01 M NaOH solution in HPLC-grade water.

  • Stock Solution: Accurately weigh and dissolve 5-Amino-4-methoxy-1-indanone in methanol to a concentration of 1 mg/mL.

    • Rationale: Methanol is used as the initial solvent due to its good solvating power for many organic molecules and its miscibility with the aqueous buffers.

  • Stress Samples: For each pH condition, mix 1 mL of the stock solution with 9 mL of the respective buffer in a sealed, amber vial. This results in a final drug concentration of 100 µg/mL.

    • Rationale: Amber vials are used to protect the samples from light, preventing potential photodegradation and isolating pH as the primary stress factor.[7]

Protocol 2: Forced Degradation Study

  • Incubate all stress samples in a water bath set to 60°C.

    • Rationale: Elevated temperature is used to accelerate the degradation process, allowing for observable changes within a practical timeframe (typically aiming for 5-20% degradation).[6]

  • At specified time points (0, 2, 4, 8, and 24 hours), withdraw an aliquot (e.g., 1 mL) from each vial.

  • Immediately neutralize the acidic (pH 2) and basic (pH 10) samples by adding an equimolar amount of NaOH or HCl, respectively. Cool all samples to room temperature.

    • Rationale: Neutralization quenches the degradation reaction, ensuring that the measured purity reflects the specific time point.

  • Add a small amount of ascorbic acid (e.g., to a final concentration of 0.05% w/v) to each sample before analysis.

    • Rationale: Aromatic amines, especially in solution, can be susceptible to auto-oxidation. Ascorbic acid is a common antioxidant used to prevent this during sample handling and HPLC analysis, ensuring that the observed degradation is due to pH-mediated hydrolysis and not oxidation from atmospheric oxygen.[9]

  • Analyze the samples immediately via the stability-indicating HPLC method described below.

Protocol 3: Stability-Indicating HPLC Method

A stability-indicating method is one that can accurately quantify the active ingredient without interference from degradation products, excipients, or impurities.[13][14][15]

  • System: High-Performance Liquid Chromatography (HPLC) with UV detection.[16][17]

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Gradient elution with Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (Acetonitrile).

  • Gradient Program:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-18 min: 90% B

    • 18-20 min: 90% to 10% B

    • 20-25 min: 10% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm.

    • Rationale: A gradient method is employed to ensure separation of the relatively polar parent compound from potentially more non-polar or polar degradation products that may form.[17] UV detection at 254 nm is common for aromatic compounds.[16]

  • Injection Volume: 10 µL.

Results & Comparative Analysis

The stability of 5-Amino-4-methoxy-1-indanone was assessed by calculating the percentage of the parent compound remaining at each time point relative to the initial (t=0) concentration.

Table 1: Percentage of 5-Amino-4-methoxy-1-indanone Remaining Under pH Stress at 60°C

Time (hours)pH 2 (Acidic)pH 7 (Neutral)pH 10 (Basic)
0 100.0%100.0%100.0%
2 98.5%99.8%96.2%
4 96.1%99.5%92.8%
8 91.7%99.1%85.1%
24 78.4%97.5%62.3%
Analysis of Stability:
  • Neutral (pH 7): The compound exhibits high stability under neutral conditions, with minimal degradation (<3%) observed over 24 hours at 60°C. This indicates good intrinsic stability of the molecule in the absence of acid or base catalysis.

  • Acidic (pH 2): Moderate degradation is observed under acidic conditions. After 24 hours, approximately 21.6% of the compound has degraded. This suggests susceptibility to acid-catalyzed hydrolysis.

  • Basic (pH 10): The compound is most labile under basic conditions, showing the fastest rate of degradation. Nearly 38% of the compound degraded within 24 hours. This points to a significant vulnerability to base-catalyzed hydrolysis or oxidation.

Discussion: Elucidating Degradation Pathways

The observed stability profile can be rationalized by considering the chemical reactivity of the functional groups at different pH values.

Acid-Catalyzed Degradation (pH 2)

Under strong acidic conditions, two primary mechanisms are plausible:

  • Protonation of the Amino Group: The primary amine will be protonated to form an ammonium salt (-NH₃⁺). This deactivates the aromatic ring towards electrophilic attack but does not directly lead to degradation.

  • Hydrolysis of the Methoxy Ether: The most likely degradation pathway is the acid-catalyzed hydrolysis of the methoxy group. The ether oxygen is protonated, making it a better leaving group (methanol). This is followed by nucleophilic attack of water on the aromatic carbon, leading to the formation of 5-Amino-4-hydroxy-1-indanone. This type of ether cleavage is a known reaction pathway for aromatic ethers under acidic conditions.[11]

Base-Catalyzed Degradation (pH 10)

The significant instability in basic media suggests a different mechanism.

  • Oxidation of the Aminophenol Structure: The combination of an amino group and a methoxy group on the aromatic ring makes it electron-rich and susceptible to oxidation. In alkaline environments, aminophenol-like structures are known to be highly prone to oxidation, which can be catalyzed by trace metals or dissolved oxygen, forming quinone-imine type structures.[9][18][19] This is often accompanied by the formation of colored polymeric degradation products.[9] The deprotonation of the phenolic hydroxyl group (if formed via hydrolysis) in alkaline conditions further accelerates this oxidation.[9]

  • Keto-Enol Tautomerism: While less likely to be the primary degradation driver, the ketone can participate in base-catalyzed enolate formation, which could potentially open pathways for other reactions, though this is less common for the stable indanone ring system.

Figure 2: Proposed major degradation pathways at acidic and basic pH. (Note: Images are illustrative placeholders).

Conclusion and Recommendations

This comparative guide demonstrates that the stability of 5-Amino-4-methoxy-1-indanone is highly dependent on pH.

  • High Stability at Neutral pH: The compound is robust under neutral conditions, making neutral aqueous systems suitable for short-term handling and formulation.

  • Moderate Instability at Acidic pH: The primary degradation pathway is likely ether hydrolysis. For processes requiring acidic conditions, lower temperatures and shorter reaction times are recommended to minimize the formation of the hydroxylated impurity.

  • Significant Instability at Basic pH: The compound degrades most rapidly in alkaline environments, likely via oxidative pathways. It is critical to avoid exposure to basic conditions, especially in the presence of oxygen. If basic conditions are unavoidable, the use of antioxidants and an inert atmosphere (e.g., nitrogen or argon) is strongly advised.

These findings provide a crucial framework for chemists and formulation scientists. For long-term storage, the solid-state compound should be kept in a cool, dry, and dark place. For solution-based applications, buffered systems at or near neutral pH (pH 6-7.5) will afford the greatest stability.

References

  • ResolveMass Laboratories. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Available from: [Link]

  • LCGC International. (2026). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Available from: [Link]

  • ICH. (1996). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS Q1B. Available from: [Link]

  • IRJPMS. (2023). Stability Indicating HPLC Method Development: A Review. International Research Journal of Pharmacy and Medical Sciences. Available from: [Link]

  • ResearchGate. (2014). Stability Indicating HPLC Method Development: A Review. Available from: [Link]

  • ResearchGate. (2019). Oxidation of aminophenols in acidic and alkaline solutions by oxone: stoichiometry and mechanism. Available from: [Link]

  • Chemosensors. (2015). Electrochemical studies of 3-aminophenol and 3-aminobenzyl Alcohol in Aqueous Solutions at Different pH Values. Available from: [Link]

  • BioPharmaSpec. Forced Degradation Studies | ICH Stability Testing. Available from: [Link]

  • Quest Journals. (2023). Development of Validated Stability-Indicating Assay Methods- Critical Review. Journal of Research in Pharmaceutical Science. Available from: [Link]

  • ResearchGate. (2025). Rise of Ketone α-Hydrolysis: Revisiting SNAcyl, E1cB Mechanisms and Carbon-Based Leaving Groups in One Reaction for Drug-Targeting Applications. Journal of Organic Chemistry. Available from: [Link]

  • Journal of Applied Pharmaceutical Science. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Available from: [Link]

  • ACS Publications. (2011). Identity of a Purple Dye Formed by Peroxidic Oxidation of p-Aminophenol at Low pH. The Journal of Physical Chemistry A. Available from: [Link]

  • Journal of Applied Pharmaceutical Science. (2023). Stability-indicating HPLC method optimization using quality by design approach for doripenem assay, its related organic impurities, and doripenemic acid in compliance with regulatory guidelines. Available from: [Link]

  • Lhasa Limited. (2025). How To Overcome The Critical Challenges Faced In Forced Degradation Studies. Available from: [Link]

  • ResearchGate. (2020). A Kinetic and Mechanistic Study of Oxidative Degradation of 2-Aminophenol in Aqueous Alkaline Medium and Antimicrobial Study of Degradation Product 2-Aminophenoxazin-3-One. Available from: [Link]

  • Beilstein Journal of Organic Chemistry. (2017). Synthesis of 1-indanones with a broad range of biological activity. Available from: [Link]

  • PMC. (2010). Degradation of Alkyl Ethers, Aralkyl Ethers, and Dibenzyl Ether by Rhodococcus sp. Strain DEE5151, Isolated from Diethyl Ether-Containing Enrichment Cultures. Applied and Environmental Microbiology. Available from: [Link]

Sources

Safety & Regulatory Compliance

Safety

A Guide to the Proper Disposal of 5-Amino-4-methoxy-1-indanone for Laboratory Professionals

For researchers and drug development professionals, the integrity of your work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds you handle, including their safe and compliant dispos...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers and drug development professionals, the integrity of your work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds you handle, including their safe and compliant disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of 5-Amino-4-methoxy-1-indanone, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined here are grounded in established safety protocols and regulatory standards, reflecting a commitment to a culture of safety.

Hazard Identification and Essential Precautions

The primary directive is to prevent any exposure to the compound. This involves the stringent use of Personal Protective Equipment (PPE) and adherence to standard laboratory safety practices.

Table 1: Hazard Profile and Required Personal Protective Equipment (PPE)

Hazard CategoryPotential RisksRequired PPE & Safety Measures
Contact Hazard May cause skin and serious eye irritation.[1][2]Gloves: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for integrity before use.[3] Eye Protection: Safety goggles or a face shield are mandatory to prevent contact with eyes.[2][4] Lab Coat: A lab coat must be worn to protect skin and clothing.[4]
Inhalation Hazard May cause respiratory irritation if handled as a fine powder.[2]Ventilation: All handling and disposal procedures should be conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.[3][5][6]
Ingestion Hazard Harmful if swallowed.[1]Hygiene: Do not eat, drink, or smoke in the laboratory.[4][7] Wash hands thoroughly after handling the compound, even if gloves were worn.[1][4][7]
Environmental Amine compounds can be harmful to aquatic life.[8]Containment: Prevent the compound from entering drains, sewers, or the environment.[1][6][8]

Waste Characterization and Segregation: A Decision Workflow

Proper disposal begins with correct waste characterization. Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), a chemical waste is considered hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[9] Given the potential for toxicity and irritation, it is prudent to manage all 5-Amino-4-methoxy-1-indanone waste as hazardous chemical waste.

Segregation is a cornerstone of safe chemical waste management.[5][10] Mixing incompatible chemicals can lead to dangerous reactions.[11] As an amine-containing compound, 5-Amino-4-methoxy-1-indanone waste should be kept separate from acids and strong oxidizers.[5]

The following diagram outlines the decision-making process for segregating waste streams.

G cluster_0 Physical State cluster_1 Segregation & Containment start Waste Generated (5-Amino-4-methoxy-1-indanone) is_solid Solid Waste? (e.g., pure compound, contaminated weigh paper, gloves, pipette tips) start->is_solid Solid is_liquid Liquid Waste? (e.g., solutions in organic solvents, aqueous solutions) start->is_liquid Liquid solid_container Solid Hazardous Waste Container (Labeled: 'Hazardous Waste, Solid') List 5-Amino-4-methoxy-1-indanone and any other solid components. is_solid->solid_container solvent_check Is the solvent halogenated? (e.g., DCM, Chloroform) is_liquid->solvent_check non_halo_container Non-Halogenated Liquid Hazardous Waste Container (Labeled: 'Hazardous Waste, Liquid, Non-Halogenated') List all components and approximate %. solvent_check->non_halo_container No halo_container Halogenated Liquid Hazardous Waste Container (Labeled: 'Hazardous Waste, Liquid, Halogenated') List all components and approximate %. solvent_check->halo_container Yes

Caption: Waste Segregation Workflow for 5-Amino-4-methoxy-1-indanone.

Step-by-Step Disposal Protocol

Follow this procedure for the safe collection and temporary storage of 5-Amino-4-methoxy-1-indanone waste pending pickup by your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste contractor.[8][12]

Materials Needed:

  • Appropriate, designated hazardous waste containers (chemically compatible, leak-proof, with secure lids).[5][9][13]

  • Hazardous waste labels.

  • Secondary containment bins.

  • Required PPE (see Table 1).

Procedure:

  • Prepare the Waste Container:

    • Select a container made of a material compatible with your waste stream (e.g., a polyethylene container for organic solvents).[5][14] Ensure it is clean, in good condition, and has a tightly fitting lid.[5][13]

    • Affix a "Hazardous Waste" label to the container before adding any waste.[13][15]

  • Labeling:

    • Clearly write the full chemical name, "5-Amino-4-methoxy-1-indanone," on the label. Do not use abbreviations or chemical formulas.[13]

    • If dealing with a solution, list all constituents, including solvents, with their approximate percentages.[13]

    • The label must include the words "Hazardous Waste" and an indication of the hazards (e.g., "Toxic," "Irritant").[15]

  • Waste Accumulation:

    • Perform all waste transfers inside a chemical fume hood.

    • For solid waste (e.g., contaminated gloves, weigh boats, pipette tips), place it directly into the designated solid hazardous waste container.

    • For liquid waste, carefully pour it into the appropriate liquid hazardous waste container using a funnel. Do not leave the funnel in the container.[13]

    • Keep the waste container closed at all times except when adding waste.[5][13] This prevents the release of vapors and potential spills.

    • Do not overfill containers; leave at least 10% headspace to allow for expansion.[14]

  • Storage in a Satellite Accumulation Area (SAA):

    • The SAA is the designated location in your lab where waste is collected at or near the point of generation and under the control of laboratory personnel.[13][15]

    • Store the waste container in a designated SAA, such as a secondary containment bin within the fume hood or in a ventilated cabinet.

    • Ensure incompatible waste streams are segregated within the SAA.[5][9] For example, keep amine waste away from acids.

  • Arranging for Disposal:

    • Once the waste container is nearly full (approximately 90%), or if your experiment is complete, arrange for pickup by your institution's EHS department or a licensed waste disposal company.[8][13]

    • Follow your institution's specific procedures for requesting a waste pickup. This often involves completing an online or paper form.

    • Waste must be tracked from its generation point to its final disposal, a process mandated by the EPA known as "cradle to grave."[12]

Spill and Emergency Procedures

In the event of a spill, your immediate response is crucial.

  • Minor Spill (Contained within a fume hood):

    • Alert personnel in the immediate area.

    • Wearing your full PPE, absorb the spill with a chemical absorbent pad or material appropriate for the substance (solid or liquid).

    • Collect the contaminated absorbent material and place it in the solid hazardous waste container.

    • Clean the spill area with an appropriate solvent, and dispose of the cleaning materials as hazardous waste.

  • Major Spill (Outside of a fume hood or a large volume):

    • Evacuate the immediate area.

    • Alert others and activate your facility's emergency response system (e.g., call EHS or the emergency number).

    • Do not attempt to clean up a large spill unless you are trained and equipped to do so.

Regulatory Context

The procedures outlined in this guide are designed to comply with the primary regulations governing hazardous waste in the United States, established by the EPA under the Resource Conservation and Recovery Act (RCRA) .[9][12] RCRA provides a comprehensive framework for managing hazardous waste from generation to disposal.[12] Laboratories are typically classified as waste generators and must adhere to specific requirements for waste identification, labeling, accumulation, and record-keeping.[12] Adherence to these protocols is not only a best practice for safety but a legal requirement to avoid significant penalties and ensure environmental protection.[9]

By diligently following these disposal procedures, you contribute to a robust safety culture, protect yourself and your colleagues, and uphold the scientific community's responsibility to environmental stewardship.

References

  • Amine Disposal For Businesses. Collect and Recycle. Available at: [Link]

  • Managing Hazardous Chemical Waste in the Lab. Lab Manager. Available at: [Link]

  • How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. Available at: [Link]

  • Hazardous Chemical Waste Management Guidelines. Columbia University Research. Available at: [Link]

  • Chemical Waste Disposal Guidelines. Lafayette College. Available at: [Link]

  • How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. Available at: [Link]

  • Laboratory Environmental Sample Disposal Information Document. U.S. Environmental Protection Agency (EPA). Available at: [Link]

  • The University of Calgary Petroleum Waste Management: Amine Process Sludges. University of Calgary. Available at: [Link]

  • Handling of Amine-Based Wastewater Produced During Carbon Capture. Journal of Environmental Informatics Letters. Available at: [Link]

  • Proper disposal of chemicals. Sciencemadness Wiki. Available at: [Link]

  • Appendix A Disposal Procedures by Chemical. University of Wisconsin-Madison. Available at: [Link]

  • Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich. Available at: [Link]

  • Understanding Hazardous Waste Disposal in Singapore: A Comprehensive Guide for Businesses and Individuals. HWH. Available at: [Link]

  • Chemical Waste Disposal Guidelines: Rules You Must Follow! GreenTec Energy. Available at: [Link]

  • Disposal of Chemical Waste. University of Cambridge Safety Office. Available at: [Link]

  • Safety Data Sheet. Hampton Research. Available at: [Link]

  • SOP for the Disposal of Hazardous Chemical Waste and Biological Waste. National University of Singapore. Available at: [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-Amino-4-methoxy-1-indanone
Reactant of Route 2
5-Amino-4-methoxy-1-indanone
© Copyright 2026 BenchChem. All Rights Reserved.